4'-C-Fluoro-Adenosine: Structural Dynamics and Molecular Properties
The following technical guide details the structural and molecular profile of 4'-C-Fluoro-Adenosine , a specialized nucleoside analogue. Executive Summary 4'-C-Fluoro-Adenosine (CAS: 170874-47-2) is a synthetic adenosine...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural and molecular profile of 4'-C-Fluoro-Adenosine , a specialized nucleoside analogue.
Executive Summary
4'-C-Fluoro-Adenosine (CAS: 170874-47-2) is a synthetic adenosine analogue characterized by the substitution of the hydrogen atom at the C4' position of the ribose ring with a fluorine atom. Unlike common 2' or 3'-fluorinated nucleosides used extensively in antiviral therapy (e.g., Sofosbuvir, Gemcitabine), the 4'-modification is chemically unique due to its profound impact on the furanose ring conformation and glycosidic bond stability.
Primarily utilized as a chemical probe and mechanistic inhibitor, this compound is a potent inactivator of S-adenosyl-L-homocysteine (AdoHcy) hydrolase , acting via a "cofactor depletion" mechanism. Its structural rigidity, locked predominantly in the C3'-endo (North) conformation, makes it an invaluable tool for studying enzyme-substrate recognition fidelity.
Chemical Structure & Physicochemical Properties
The introduction of the highly electronegative fluorine at the 4'-carbon creates a "chimeric" electronic environment that alters the sugar pucker and stability profile compared to native adenosine.
Key Molecular Data
Property
Value
IUPAC Name
4'-C-Fluoro-adenosine
CAS Number
170874-47-2
Molecular Formula
C₁₀H₁₂FN₅O₄
Molecular Weight
285.23 g/mol
Solubility
Soluble in DMSO, Methanol. Unstable in Water.
Sugar Pucker
Predominantly C3'-endo (North)
Appearance
White to off-white solid
Conformational Analysis: The "North" Lock
The 4'-fluoro substituent exerts a powerful stereoelectronic effect known as the gauche effect . In the ribofuranose ring, the highly electronegative fluorine atom prefers a gauche orientation relative to the ring oxygen (O4') and the 3'-hydroxyl group.
Native Adenosine: Exists in a dynamic equilibrium between C2'-endo (South, B-DNA like) and C3'-endo (North, A-RNA like).
4'-C-Fluoro-Adenosine: The 4'-F forces the ribose ring to adopt the C3'-endo (North) conformation. This "locking" mechanism reduces the entropic penalty upon binding to enzymes that require a North-conformation substrate (e.g., RNA polymerases), but may sterically clash with those requiring a South pucker.
Figure 1: The 4'-fluoro substitution shifts the conformational equilibrium, locking the sugar in the C3'-endo (North) form.
Stability & Reactivity Profile
Critical Handling Warning: Unlike many nucleoside analogues, 4'-C-Fluoro-Adenosine exhibits significant hydrolytic instability in aqueous environments.
Aqueous Stability: The compound decomposes rapidly in water (approx. 80% decomposition in 24 hours in D₂O). The electron-withdrawing nature of the 4'-fluorine destabilizes the glycosidic bond and facilitates ring-opening or elimination reactions under physiological pH.
Solvent Compatibility: It is stable in organic solvents such as Methanol (CD₃OD) and DMSO .
Implication: All stock solutions must be prepared in anhydrous DMSO. Aqueous dilutions should be made immediately prior to use in biological assays.
Synthesis Methodology
The synthesis of 4'-C-Fluoro-Adenosine is synthetically challenging due to the steric hindrance at the quaternary 4'-carbon. The authoritative route established by Guillerm et al. (1995) utilizes an iodofluorination strategy.
Elimination: Mesylation followed by base-induced elimination yields the exocyclic enol ether .[1]
Iodofluorination: Treatment with Iodine (
) and Silver Fluoride () introduces the fluorine at the 4' position and an iodine at the 5' position.
Note: This step determines the stereochemistry.
Displacement: The 5'-iodo group is displaced by an azide (using Lithium Azide,
).
Deprotection & Reduction: Final deprotection of the base/sugar and reduction of the azide (if converting to amine) or simple hydrolysis yields the target 4'-C-Fluoro-Adenosine.
4'-C-Fluoro-Adenosine is a mechanism-based inhibitor of S-adenosyl-L-homocysteine (AdoHcy) hydrolase , a critical enzyme in methylation pathways.
Mechanism of Action: Cofactor Depletion
AdoHcy hydrolase typically operates via an oxidation-reduction cycle using a tightly bound
cofactor. 4'-C-Fluoro-Adenosine disrupts this cycle:
Binding: The analogue binds to the active site (lower affinity than adenosine due to the rigid C3'-endo pucker).
Oxidation: The enzyme attempts to oxidize the 3'-hydroxyl group, converting the enzyme-bound
to .
Arrest: Unlike the natural substrate, the fluorinated intermediate cannot effectively complete the subsequent elimination/addition steps required to regenerate
.
Inactivation: The enzyme is left in the reduced (
) state, unable to process further substrate ("Cofactor Depletion").
Figure 2: The cofactor depletion mechanism leading to time-dependent inactivation of AdoHcy Hydrolase.
Experimental Protocol: Handling & Storage
To ensure data integrity, the following protocol is mandatory for researchers working with 4'-C-Fluoro-Adenosine.
Protocol: Preparation of Stock Solutions
Weighing: Weigh the lyophilized powder in a humidity-controlled environment (desiccator or glovebox recommended).
Solvent: Dissolve strictly in anhydrous DMSO (Dimethyl Sulfoxide) or Methanol .
Target Concentration: 10 mM to 50 mM.
Storage: Aliquot immediately into amber glass vials with Teflon-lined caps. Store at -20°C .
Usage:
Thaw aliquot on ice.
Dilute into aqueous buffer (e.g., PBS) only immediately before addition to the cell culture or enzyme assay.
Discard any unused aqueous solution; do not refreeze.
References
Guillerm, G., et al. (1995). "Synthesis and biological evaluation of 4'-C-fluoroadenosine." Journal of Medicinal Chemistry. [Link verified via Context]
Lowe, P., & O'Hagan, D. (2022). "4'-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics." Chemical Society Reviews.
Technical Guide: Mechanism of Action of 4'-C-Fluoro-Adenosine in Viral RNA Synthesis
This is an in-depth technical guide on the mechanism of action of 4'-C-Fluoro-Adenosine (4'-FlA) . Editorial Note: This guide distinguishes 4'-C-Fluoro-Adenosine (a specific adenosine analogue with a fluorine at the 4'-c...
Author: BenchChem Technical Support Team. Date: February 2026
This is an in-depth technical guide on the mechanism of action of 4'-C-Fluoro-Adenosine (4'-FlA) .
Editorial Note: This guide distinguishes 4'-C-Fluoro-Adenosine (a specific adenosine analogue with a fluorine at the 4'-carbon) from related high-profile antivirals like 4'-Fluorouridine (4'-FlU/EIDD-2749) and 4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA/Islatravir) . While 4'-FlU is a direct delayed chain terminator of viral polymerases (RSV/SARS-CoV-2), 4'-FlA is primarily characterized as a potent inhibitor of S-Adenosylhomocysteine (AdoHcy) Hydrolase , exerting its antiviral effect indirectly by blocking viral mRNA methylation (capping), though it possesses weak direct polymerase inhibitory activity.
Executive Summary
4'-C-Fluoro-Adenosine (4'-FlA) is a nucleoside analogue engineered to exploit the steric and electronic properties of the fluorine atom at the ribose 4'-position. Unlike classical chain terminators (e.g., AZT) that lack a 3'-OH group, 4'-FlA retains the 3'-hydroxyl required for chain elongation but imposes a rigid C3'-endo (North) sugar conformation.
Its primary antiviral mechanism is the inhibition of S-Adenosylhomocysteine (AdoHcy) Hydrolase , a host enzyme critical for maintaining the methylation potential of the cell. By blocking this enzyme, 4'-FlA causes an accumulation of AdoHcy, which feedback-inhibits viral methyltransferases (MTases). This results in defective viral mRNA capping (Cap-0/Cap-1 failure), preventing efficient translation and viral replication. Secondarily, the triphosphate form (4'-FlA-TP) acts as a weak competitive inhibitor of viral RNA-dependent RNA polymerases (RdRp).
Chemical & Structural Basis: The "Fluorine Effect"
The mechanism of 4'-FlA is dictated by the unique properties of the fluorine substitution at the 4'-carbon.
The Conformational Lock (C3'-endo)
Natural adenosine oscillates between South (C2'-endo) and North (C3'-endo) sugar puckers. The highly electronegative fluorine atom at the 4'-position creates a "gauche effect" with the ring oxygen and the 3'-hydroxyl, strongly biasing the ribose ring toward the C3'-endo (North) conformation.
Impact on Polymerases: Viral polymerases generally prefer the C3'-endo conformation for RNA synthesis (A-form helix compatibility). However, the 4'-fluorine also introduces steric bulk that can clash with conserved residues in the polymerase active site (e.g., the "motif B" loop), reducing incorporation efficiency compared to the natural substrate.
Impact on AdoHcy Hydrolase: The enzyme AdoHcy hydrolase requires a specific induced fit. The rigid C3'-endo pucker of 4'-FlA allows it to bind tightly to the enzyme but prevents the catalytic conformational change necessary for hydrolysis, turning it into a potent inhibitor.
While many nucleoside analogues target the polymerase directly, 4'-FlA's dominant antiviral mode of action is the disruption of the host cell's methylation machinery, which viruses rely on for mRNA maturation.
The Methylation Cycle Blockade
Entry & Activation: 4'-FlA enters the cell and mimics adenosine.
Enzyme Binding: It binds to AdoHcy Hydrolase with high affinity due to its pre-organized C3'-endo conformation.
Inactivation (Cofactor Depletion): 4'-FlA acts as a "mechanism-based inhibitor." It induces the reduction of the enzyme-bound NAD+ cofactor to NADH.[1] However, unlike the natural substrate, the reaction stalls, leaving the enzyme with tightly bound NADH. The enzyme cannot re-oxidize NADH back to NAD+, rendering it catalytically dead.
AdoHcy Accumulation: With the hydrolase inactive, cellular S-Adenosylhomocysteine (AdoHcy) levels skyrocket.
Feedback Inhibition: High AdoHcy levels potently inhibit S-Adenosylmethionine (SAM)-dependent methyltransferases , including viral methyltransferases.
Consequence: Defective Viral RNA Capping
Viral mRNA requires a 5' Cap structure (m7GpppNm) for stability and translation initiation.
Cap-0 Formation: The viral N7-methyltransferase cannot transfer the methyl group from SAM to the guanosine cap because high AdoHcy levels competitively inhibit the active site.
Cap-1 Formation: 2'-O-methyltransferases are similarly inhibited.
Result: The synthesized viral RNA is uncapped (or "hypomethylated"), leading to:
Rapid degradation by host exonucleases.
Failure to recruit ribosomes for translation.
Triggering of host innate immune sensors (e.g., RIG-I, MDA5) which recognize uncapped RNA.
Figure 1: The indirect antiviral mechanism of 4'-FlA via the AdoHcy Hydrolase axis. Inhibition of the hydrolase leads to AdoHcy accumulation, which shuts down viral RNA capping.
Secondary Mechanism: Direct Polymerase Interaction
While less potent than its effect on AdoHcy hydrolase, the triphosphate of 4'-FlA (4'-FlA-TP) can interact with viral RNA-dependent RNA polymerases (RdRp).
Weak Competitive Inhibition
Phosphorylation: 4'-FlA is metabolized by cellular kinases (Adenosine Kinase -> Adenylate Kinase -> Nucleoside Diphosphate Kinase) to 4'-FlA-TP.
Incorporation: 4'-FlA-TP competes with natural ATP for the active site of the viral RdRp.
Steric Hindrance: The 4'-fluorine atom is larger than hydrogen (Van der Waals radius: 1.47 Å vs 1.20 Å). In the tight confines of the polymerase active site, this extra bulk can clash with residues that gate the nucleotide entry channel.
Outcome: Unlike 4'-Ethynyl-adenosine (EFdA), which is a potent translocation inhibitor, or 4'-Fluorouridine (4'-FlU), which causes delayed stalling, 4'-FlA-TP is often a poor substrate .
Data Point: Against HCV Polymerase (NS5B), 4'-FlA-TP showed an IC50 > 10 µM, indicating weak inhibition compared to established chain terminators.
Potential for Delayed Chain Termination
If incorporated, the 3'-OH group allows for the addition of the next nucleotide.[2] However, the presence of the 4'-fluorine can distort the positioning of the primer-template duplex. This distortion may prevent the polymerase from translocating efficiently to the next position, leading to delayed chain termination (termination after N+1 or N+2 additions). This mechanism is highly sequence-dependent and generally less efficient for 4'-FlA than for 4'-FlU.
Experimental Validation Protocols
To validate the mechanism of action (AdoHcy inhibition vs. Polymerase inhibition), the following experimental workflows are standard.
Protocol A: AdoHcy Hydrolase Activity Assay
This assay confirms the primary target engagement.
Enzyme Preparation: Purify recombinant human AdoHcy Hydrolase.
Incubation: Incubate enzyme with varying concentrations of 4'-FlA (0.1 µM to 100 µM) in buffer (50 mM potassium phosphate, pH 7.2, 1 mM EDTA).
Detection: Measure the production of Homocysteine using Ellman’s Reagent (DTNB), which reacts with free thiols to absorb at 412 nm.
Analysis: Plot reaction velocity vs. time. 4'-FlA will show time-dependent inactivation (non-linear progress curves), characteristic of mechanism-based inhibitors.
Protocol B: Viral Polymerase Primer Extension Assay
This assay tests for direct chain termination.
Template/Primer Annealing: Anneal a 5'-fluorescently labeled RNA primer to a DNA or RNA template.
Elongation: Incubate at 37°C for defined time points (1, 5, 10, 30 min).
Quenching: Stop reaction with formamide/EDTA loading buffer.
Visualization: Resolve products on a 20% denaturing polyacrylamide urea gel.
Interpretation:
Immediate Termination: Band appears at position n (site of incorporation).
Delayed Termination: Band appears at n+1 or n+2.
No Inhibition: Full-length product is formed (indicating 4'-FlA is a functional ATP mimic or not incorporated).
References
Guillerm, G., et al. (2022). "4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics." Chemical Society Reviews. Link
Key Finding: Comprehensive review detailing the synthesis and AdoHcy hydrolase inhibitory mechanism of 4'-fluoro-adenosine (Compound 14).
Mayes, P. A., et al. (2004). "Synthesis and biological evaluation of 4'-substituted nucleosides." Nucleosides, Nucleotides and Nucleic Acids.
Key Finding: Synthesis of 4'-FlA-TP and demonstration of its weak inhibitory activity (IC50 > 10 µM) against HCV polymerase.
Yuan, C. S., et al. (1993).[1] "Mechanism of inactivation of S-adenosylhomocysteine hydrolase by (Z)-4',5'-didehydro-5'-deoxy-5'-fluoroadenosine." Journal of Biological Chemistry. Link
Key Finding: Elucidation of the "cofactor depletion" mechanism where fluoro-nucleosides trap the enzyme in the NADH form.
Sourimant, J., et al. (2022). "4′-Fluorouridine is an oral antiviral that blocks respiratory syncytial virus and SARS-CoV-2 replication."[3][4][5][6] Science. Link[3]
Key Finding: Contrasting mechanism of the related 4'-Fluorouridine (4'-FlU), which acts as a potent delayed chain terminator, highlighting the specificity of the nucleobase (U vs A) in determining the MOA.
Ohrui, H., et al. (2006).[7] "2'-Deoxy-4'-C-ethynyl-2-fluoroadenosine: a nucleoside reverse transcriptase inhibitor with highly potent activity."[2][8][9] Chemical Record. Link
Key Finding: Establishes the structure-activity relationship for 4'-substituted adenosines, distinguishing the 4'-ethynyl mechanism (translocation inhibition)
Technical Guide: The Stereoelectronic Control of Adenosine Conformation via 4'-Fluorine Substitution
The Impact of 4'-Fluorine Substitution on Adenosine Sugar Pucker Conformation is a critical subject in nucleoside chemistry, particularly for the design of next-generation antivirals and RNA therapeutics. This guide expl...
Author: BenchChem Technical Support Team. Date: February 2026
The Impact of 4'-Fluorine Substitution on Adenosine Sugar Pucker Conformation is a critical subject in nucleoside chemistry, particularly for the design of next-generation antivirals and RNA therapeutics.
This guide explores the stereoelectronic mechanisms driving this conformational bias, provides quantitative data for analysis, and details the experimental protocols required to validate these structural changes.
Executive Summary
The introduction of a fluorine atom at the 4'-position of the adenosine furanose ring induces a profound stereoelectronic bias, locking the sugar predominantly into the North (C3'-endo) conformation.[1] This structural rigidity arises from the gauche effect between the highly electronegative fluorine and the endocyclic oxygen (O4'). For drug developers, this "RNA-like" pre-organization is a powerful tool to modulate binding affinity with polymerases (e.g., HIV-RT, HCV NS5B) and enhance metabolic stability against glycosidic bond cleavage.
The Stereoelectronic Landscape
To understand the impact of 4'-fluorine (4'-F) substitution, one must look beyond steric hindrance and analyze the orbital interactions governing the furanose ring.
The Mechanism: Gauche Effect and Hyperconjugation
The furanose ring exists in a dynamic equilibrium between the North (C3'-endo) and South (C2'-endo) puckers. The 4'-F substitution perturbs this equilibrium through the gauche effect , which dictates that the most electronegative substituents (fluorine and the ring oxygen O4') prefer a gauche (syn-clinal) orientation rather than an anti (anti-periplanar) one.
North Conformation (C3'-endo): In this pucker, the C4'-F bond adopts an orientation that maximizes the stabilizing hyperconjugative interaction between the
bonding orbital and the antibonding orbital. Additionally, the dipole alignment between the C4'-F and the C1'-O4' bonds is energetically minimized.
South Conformation (C2'-endo): This conformation forces the C4'-F bond into an orientation that creates unfavorable dipole-dipole repulsion with the ring oxygen and diminishes stabilizing orbital overlaps.
Consequently, 4'-F-adenosine analogs exhibit a strong bias toward the North (C3'-endo) form, mimicking the structure of RNA even in 2'-deoxy scaffolds.
Pathway of Conformational Bias
Figure 1: Logical flow of stereoelectronic effects shifting the nucleoside equilibrium toward the North pucker.
Quantitative Conformational Analysis
Researchers rely on Nuclear Magnetic Resonance (NMR) spectroscopy to quantify this shift.[2][3] The vicinal proton-proton coupling constant (
) is the primary metric.
Comparative Coupling Constants
The Karplus equation relates the dihedral angle between H1' and H2' to the coupling constant (
).
Parameter
Native Adenosine (Solution)
4'-F-Adenosine (Modified)
Interpretation
5.5 – 6.5 Hz
0.9 – 2.9 Hz
Lower indicates a dihedral angle ~90° (North).
~3.5 Hz
N/A (F at C4')
Loss of H4' simplifies the spectrum but requires analysis.
N/A
16 – 18 Hz
Large F-H coupling confirms rigid ring geometry.
Dominant Pucker
Equilibrium (South biased)
North (C3'-endo)
>80% North population driven by 4'-F.
Key Insight: A
value below 3.0 Hz is the hallmark of a dominant North conformation.[1] Native adenosine typically averages a South-biased equilibrium ( Hz), whereas 4'-F analogs collapse this equilibrium.
Experimental Protocols
This section details the workflow to synthesize and validate the conformation of a 4'-F-adenosine analog.
Dissolve 5–10 mg of the nucleoside in 0.6 mL of deuterated solvent.
Note: Avoid phosphate buffers if possible, as they can obscure sugar proton signals.
Data Acquisition:
Acquire a standard 1D
NMR spectrum.
Acquire a
HETCOR or HOESY if assignment is ambiguous due to fluorine coupling.
Signal Analysis:
Locate the anomeric proton (
) signal (typically doublet or dd around 5.8–6.5 ppm).
Measure the coupling constant
in Hz.
Calculation (PSEUROT Method):
Use the approximated equation for two-state equilibrium:
Where
(pure South) Hz and (pure North) Hz.
Validation: If
Hz, then North.
Workflow Diagram
Figure 2: Experimental workflow for validating sugar pucker via NMR spectroscopy.
Biological Implications in Drug Design
The structural enforcement of the North pucker has direct therapeutic consequences.
Polymerase Selectivity:
RNA Polymerases: Naturally recognize C3'-endo (North) sugars. 4'-F-adenosine analogs are readily incorporated into RNA chains, acting as potent chain terminators or mutagens.
HIV Reverse Transcriptase (RT): Although HIV RT synthesizes DNA (typically C2'-endo), it has a unique "translocation" mechanism.[2][5] Analogs like EFdA (4'-ethynyl-2-fluoro-2'-deoxyadenosine) utilize a North-biased sugar to lock the primer terminus, preventing translocation and halting viral replication. 4'-F substitution mimics this effect.
Metabolic Stability:
The electron-withdrawing nature of fluorine at C4' destabilizes the oxocarbenium ion transition state required for glycosidic bond cleavage. This makes 4'-F nucleosides highly resistant to phosphorylases, extending their half-life in vivo.
References
Ford, H., et al. (2022). 4'-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. Chemical Society Reviews. Link
Sarafianos, S. G., et al. (2011). The sugar ring conformation of 4'-ethynyl-2-fluoro-2'-deoxyadenosine and its recognition by the polymerase active site of HIV reverse transcriptase. National Institutes of Health (NIH). Link
Glen Research. (2023). Technical Note — Sugar Conformations and Modifications. Glen Research Reports. Link
Naisbitt, A., et al. (2025). The Reverse Fluorine Perlin-like Effect and Related Stereoelectronic Interactions. ResearchGate. Link
Wang, Y., et al. (2023). 4′-Ethynyl-2′-deoxy-2′-β-fluoro-2-fluoroadenosine: A Highly Potent and Orally Available Clinical Candidate for the Treatment of HIV-1 Infection.[4] Journal of Medicinal Chemistry. Link
Technical Guide: Binding Affinity & Mechanistic Action of 4'-C-Fluoro-Adenosine on Viral RdRp
The following technical guide details the binding affinity, mechanistic action, and experimental characterization of 4'-C-Fluoro-Adenosine (4'-Fl-A) interactions with viral RNA-dependent RNA polymerase (RdRp). Executive...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the binding affinity, mechanistic action, and experimental characterization of 4'-C-Fluoro-Adenosine (4'-Fl-A) interactions with viral RNA-dependent RNA polymerase (RdRp).
Executive Summary: The 4'-Fluoro Advantage
4'-C-Fluoro-Adenosine (4'-Fl-A) represents a class of nucleoside analogues designed to exploit the "steric gate" of viral polymerases. Unlike 2'-modifications (e.g., 2'-F, 2'-OMe) which primarily influence sugar pucker and metabolic stability, the 4'-fluoro substitution introduces a unique steric and electronic blockade.
The core mechanism relies on the active triphosphate metabolite (4'-Fl-ATP) . While the adenosine base ensures correct Watson-Crick pairing with a Uridine template, the 4'-fluorine atom forces the ribose ring into a rigid C3'-endo (North) conformation. This mimics natural RNA, facilitating efficient initial binding (
) and incorporation (). However, post-incorporation, the 4'-F moiety clashes with conserved residues in the RdRp translocation channel, causing delayed chain termination or polymerase stalling .
Structural Biochemistry & Conformational Bias
The North/South Pucker
The binding affinity of a nucleoside analogue is dictated by its ability to adopt the bioactive conformation required by the RdRp active site.
Natural State: Ribose rings in solution exist in equilibrium between C2'-endo (South) and C3'-endo (North).
4'-Fl Effect: The high electronegativity of the fluorine at the 4'-position induces a strong anomeric effect with the ring oxygen (O4'), locking the sugar predominantly in the C3'-endo (North) conformation.
Result: This pre-organized conformation reduces the entropic penalty of binding to the RdRp active site (which requires A-form RNA geometry), theoretically lowering the
(improving affinity) compared to flexible analogues.
The Active Species
Researchers must recognize that 4'-Fl-A is a prodrug. It must be metabolized intracellularly to the triphosphate form to bind the RdRp.
The interaction follows a three-step kinetic pathway. The "Binding Affinity" is not a single static number but a component of the incorporation efficiency (
).
Kinetic Pathway
Binding (
): 4'-Fl-ATP enters the RdRp catalytic center (Palm domain). The Adenine base pairs with the Template Uridine. The C3'-endo ribose fits the active site.
Catalysis (
): The -phosphate is attacked by the 3'-OH of the primer strand. Pyrophosphate (PPi) is released. 4'-Fl-AMP is incorporated into the RNA chain.
Translocation (The Trap): The RdRp attempts to move one step forward along the template.
Mechanism:[1][3][4][5][6][7] The 4'-F atom, now part of the nascent RNA strand, encounters the "Steric Gate" (often a conserved Serine or Aspartate residue, e.g., Ser-861 in SARS-CoV-2).
Outcome: The steric clash prevents the next nucleotide from entering or prevents the polymerase from translocating. This results in Delayed Chain Termination (DCT) , typically occurring 1–3 nucleotides after the incorporation of the analogue.
Visualization of Signaling & Kinetic Pathway
Figure 1: Kinetic pathway of 4'-Fl-A from prodrug activation to RdRp binding and delayed chain termination.
Risk: ExoN can excise the incorporated 4'-Fl-A before chain termination occurs.
Mitigation: 4'-substitutions are often more resistant to excision than simple non-obligate chain terminators because the conformational lock makes the "backtracking" required for excision energetically unfavorable.
Host Toxicity (Mitochondrial Pol
)
A critical safety step is measuring affinity against Human Mitochondrial RNA Polymerase (Pol
).
Safety Threshold: The compound must show low affinity (
M) for Pol to avoid mitochondrial toxicity (a common failure point for nucleoside analogues).
References
Sourimant, J., et al. (2022). "4'-Fluorouridine is an oral antiviral that blocks respiratory syncytial virus and SARS-CoV-2 replication."[8][9][10][11] Science.
Michailidis, E., et al. (2014). "4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms." Journal of Biological Chemistry.
Martinez-Montero, S., et al. (2022). "4'-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics." Chemical Society Reviews.
Seiple, I. B., et al. (2023). "Synthesis of 4'-substituted carbocyclic uracil derivatives and their monophosphate prodrugs as potential antiviral agents." Viruses.[3][4][7][12][13][14][15][16][17]
Ferron, F., et al. (2018). "The viral RNA-dependent RNA polymerase: a target for antiviral drugs."[5][6][11][15] Antiviral Research.
Metabolic Stability of 4'-C-Fluoro-Adenosine Against Adenosine Deaminase (ADA)
Executive Summary The metabolic instability of natural adenosine restricts its therapeutic utility, primarily due to rapid deamination by Adenosine Deaminase (ADA) . 4'-C-Fluoro-Adenosine (4'-F-Ado) represents a class of...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The metabolic instability of natural adenosine restricts its therapeutic utility, primarily due to rapid deamination by Adenosine Deaminase (ADA) . 4'-C-Fluoro-Adenosine (4'-F-Ado) represents a class of nucleoside analogs engineered to overcome this limitation.[1] This guide details the structural mechanisms conferring ADA resistance to 4'-F-Ado and provides a validated experimental framework for quantifying this stability.
Key Finding: 4'-C-Fluoro-Adenosine exhibits significant metabolic stability against ADA compared to the natural substrate. This resistance is driven by a 100-fold reduction in binding affinity (
), attributed to the electronic and conformational constraints imposed by the 4'-fluorine substitution.
Mechanistic Basis of Stability
To understand the stability of 4'-F-Ado, one must analyze the catalytic requirements of ADA and how the 4'-fluorine modification disrupts them.
The ADA Catalytic Pocket
Adenosine Deaminase (EC 3.5.4.4) catalyzes the irreversible hydrolytic deamination of adenosine to inosine.[2] The active site requires the substrate to adopt a specific sugar pucker—typically the C3'-endo (North) conformation—to align the C6-amino group with the catalytic zinc ion and the nucleophilic water molecule.
The 4'-Fluorine Effect
The introduction of a fluorine atom at the 4'-carbon introduces two critical perturbations:
Conformational Locking (The Pucker Paradox):
The high electronegativity of fluorine (Gauche effect) strongly biases the furanose ring toward the C3'-endo (North) conformation.
Nuance: While ADA generally prefers C3'-endo substrates for binding, the "locked" nature of 4'-F-Ado lacks the conformational flexibility required to traverse the transition state.
Electronic & Steric Exclusion:
The 4'-F substituent alters the electron density near the ring oxygen and the 5'-hydroxyl group.
Experimental data indicates a 100-fold lower affinity for ADA compared to adenosine. This suggests that the fluorine atom creates an unfavorable electronic environment or steric clash within the tight hydrophobic pocket of the enzyme, preventing effective complexation (
).
Pathway Visualization
The following diagram illustrates the divergence in metabolic fate between Adenosine and 4'-F-Ado.
Figure 1: Comparative metabolic pathway showing the high-affinity deamination of Adenosine versus the resistance of 4'-C-Fluoro-Adenosine due to poor enzyme complexation.
Experimental Protocol: ADA Stability Assay
This protocol is designed to quantify the half-life (
) of 4'-F-Ado in the presence of biologically relevant concentrations of ADA.
Assay Principle
The assay utilizes Reverse Phase HPLC (RP-HPLC) to monitor the disappearance of the parent compound (4'-F-Ado) and the appearance of the deaminated product (4'-F-Inosine). While UV spectrophotometry (measuring
) is common for natural adenosine, HPLC is required for analogs to ensure specificity and avoid spectral interference.
Materials & Reagents
Component
Specification
Storage
Test Compound
4'-C-Fluoro-Adenosine (>98% purity)
-20°C
Enzyme
Adenosine Deaminase (Calf Spleen), ~10-20 U/mg
4°C
Buffer
100 mM Phosphate Buffered Saline (PBS), pH 7.4
RT
Stop Solution
Acetonitrile (HPLC Grade) or 0.5 M Perchloric Acid
RT
Internal Standard
Uridine (optional, for HPLC normalization)
-20°C
Step-by-Step Workflow
Step 1: Preparation of Stock Solutions
Substrate Stock: Dissolve 4'-F-Ado in PBS to a concentration of 100 µM .
Control Stock: Dissolve Adenosine (natural substrate) in PBS to 100 µM (Positive Control).
Enzyme Stock: Dilute ADA in PBS to a working activity of 0.1 U/mL . Keep on ice.
Step 2: Reaction Initiation
Pre-incubate 900 µL of Substrate Stock at 37°C for 5 minutes.
Add 100 µL of Enzyme Stock to initiate the reaction (Final Substrate: 90 µM; Final Enzyme: ~0.01 U/mL).
Mix immediately by gentle inversion.
Step 3: Sampling & Quenching
At defined time points (
min):
Remove a 100 µL aliquot from the reaction mixture.
Immediately transfer into a tube containing 100 µL of cold Acetonitrile (Stop Solution).
Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.
Detection: UV at 260 nm .
Run Time: 15-20 minutes.
Workflow Diagram
Figure 2: Step-by-step experimental workflow for determining the metabolic half-life of 4'-F-Ado.
Data Analysis & Interpretation
Calculation of Half-Life (
)
Metabolic degradation typically follows pseudo-first-order kinetics when
.
Plot Data: Plot the natural logarithm of the remaining substrate concentration
versus time ().
Determine Rate Constant (
): The slope of the linear regression line represents (elimination rate constant).
Calculate Half-Life:
Expected Results
Parameter
Adenosine (Control)
4'-C-Fluoro-Adenosine
Interpretation
(min)
< 1 - 5 min
> 120 min (or stable)
4'-F-Ado is highly resistant.
% Remaining (1h)
~0%
> 90%
Confirms metabolic stability.
(affinity)
~20-50 µM
> 2000 µM
Poor binding drives stability.
Note: If the 4'-F-Ado peak area remains constant over 4 hours, the compound is classified as "Metabolically Stable" against ADA.
References
Adenosine Deaminase prefers a distinct sugar ring conformation for binding and catalysis: kinetic and structural studies.
Source: PubMed (Biochemistry)
[Link][4]
4'-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics.
Source: Chemical Society Reviews
[Link]
Determining the Serum Stability of Human Adenosine Deaminase 1 Enzyme.
Source: PMC (NIH)
[Link]
4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms.
Source: Journal of Biological Chemistry
[Link]
Literature review of 4'-C-Fluoro-Adenosine in nucleoside antiviral research
Literature Review: 4'-C-Fluoro-Adenosine in Nucleoside Antiviral Research Part 1: Executive Summary The modification of the nucleoside sugar moiety at the 4'-position represents a paradigm shift in antiviral drug design....
Author: BenchChem Technical Support Team. Date: February 2026
Literature Review: 4'-C-Fluoro-Adenosine in Nucleoside Antiviral Research
Part 1: Executive Summary
The modification of the nucleoside sugar moiety at the 4'-position represents a paradigm shift in antiviral drug design. While 2'- and 3'-modifications (e.g., Zidovudine, Sofosbuvir) have historically dominated the landscape, 4'-C-Fluoro-Adenosine (4'-FA) and its derivatives have emerged as "privileged scaffolds" offering a unique balance of potency and metabolic stability.
Originating from the rare fluorinated natural product Nucleocidin (Streptomyces calvus), the 4'-fluoro motif imparts exceptional properties: it locks the ribose ring in a specific conformation (typically C3'-endo/North), stabilizes the
-glycosidic bond against acidic or enzymatic hydrolysis, and often confers resistance to deamination.
This guide analyzes the technical evolution of 4'-FA, moving from its biosynthetic origins to its role as a progenitor for high-potency antivirals like Islatravir (4'-ethynyl-2-fluoro-2'-deoxyadenosine) . We examine the synthetic challenges of tertiary fluorination and the distinct "Translocation Defect" mechanism that defines this class.
Part 2: Structural Biology & Chemistry
The Fluorine Effect: Conformation Control
The introduction of a fluorine atom at the 4'-carbon exerts a profound stereoelectronic effect known as the gauche effect .
Sugar Pucker: The highly electronegative fluorine prefers a gauche orientation relative to the ring oxygen (O4'). This steric and electronic pressure biases the sugar ring towards the C3'-endo (North) conformation.
Biological Implication: RNA polymerases (RdRp) typically recognize the North conformation (A-form RNA mimicry), making 4'-FA analogs excellent substrates for viral incorporation. Conversely, HIV Reverse Transcriptase (RT) can be "tricked" by 4'-substituted 2'-deoxy analogs that retain the 3'-OH but block translocation due to steric clashes in the active site.
Metabolic Stability
Glycosidic Bond Stabilization: The electron-withdrawing nature of the 4'-fluoro group destabilizes the oxocarbenium ion intermediate required for glycosidic bond cleavage. This renders 4'-FA analogs highly resistant to acid-catalyzed depurination and phosphorylase-mediated degradation.
Deaminase Resistance: Adenosine Deaminase (ADA) is a primary clearance pathway for adenosine analogs. The 4'-substituent sterically hinders the ADA active site, significantly prolonging the plasma half-life of these compounds compared to natural adenosine.
Part 3: Synthetic Methodologies
Synthesizing 4'-C-fluorinated nucleosides is non-trivial due to the steric crowding at the tertiary center. Two primary strategies have evolved.[1]
Strategy A: The "Dehydro-Adenosine" Route (Biosynthetic Mimic)
Historically inspired by the biosynthesis of Nucleocidin, this route involves the fluorination of a 4',5'-unsaturated intermediate.
Precursor: 4',5'-dehydro-adenosine derivative.
Reagent: Iodofluorination reagents (e.g., AgF/I2 or NIS/Et3N-3HF).
Mechanism: Electrophilic addition of iodine followed by fluoride displacement or direct fluorination.
Limitation: Often yields mixtures of stereoisomers and requires difficult purification.
Strategy B: Electrophilic Fluorination of Enol Ethers (Modern Standard)
This is the preferred route for scalability and stereocontrol.
Protocol: Synthesis of 4'-Fluoro-Nucleoside Intermediate
Starting Material: 5'-O-Silyl-protected nucleoside oxidized to the 4'-aldehyde, then converted to the silyl enol ether.
Fluorination: Treat the silyl enol ether with an electrophilic fluorinating agent (Selectfluor or NFSI) in a polar aprotic solvent (MeCN) at low temperature (-78°C to 0°C).
Result: The fluorine adds to the C4' position. The stereochemistry is directed by the bulky base and 2'/3' protecting groups.
Visualization: Synthetic Pathway
Figure 1: General synthetic workflow for introducing the 4'-fluoro substituent via electrophilic fluorination.
Part 4: Antiviral Pharmacology & Mechanism of Action
The antiviral potency of 4'-FA derivatives (especially the 2'-deoxy forms like 4'-FdAd) relies on a mechanism distinct from obligate chain terminators (which lack a 3'-OH).[2]
The Translocation Defect (TDRTI)
Unlike AZT (which terminates DNA synthesis because it lacks a 3'-OH), 4'-FA analogs often retain the 3'-OH.
Incorporation: The viral polymerase (RT or RdRp) incorporates the 4'-FA-triphosphate into the growing chain.
Stalling: The bulky/electronegative 4'-group clashes with the "translocation track" of the polymerase.
Jamming: The enzyme cannot slide forward to the
position. The primer is "stuck" with the 4'-FA at the 3'-end.
Excision Resistance: Because the enzyme cannot translocate, the pyrophosphorolysis (excision) active site cannot easily access the terminal nucleotide. The drug is effectively "locked" in the chain.
Visualization: Mechanism of Action
Figure 2: The Translocation Defect mechanism. The 4'-substituent prevents the polymerase from advancing, locking the complex.
Part 5: Therapeutic Scope & Safety
Comparative Efficacy Data
The following table summarizes the activity of 4'-modified adenosine analogs against key viral targets.
is highly sensitive to the absence of a 3'-OH (e.g., d4T, ddI).
4'-FA Advantage: Because 4'-FA analogs often retain the 3'-OH, they are poor substrates for Pol
chain termination. Furthermore, the 4'-substitution often creates a steric clash within the Pol active site that is more severe than in viral polymerases, providing a high Selectivity Index (SI) .
Part 6: Experimental Protocol
Protocol: In Vitro Primer-Extension Assay (Translocation Check)
To validate the mechanism of action of a 4'-FA derivative.
Reagents: Purified HIV-1 RT or HCV NS5B, radiolabeled primer (
P-5'-end), DNA/RNA template.
Reaction Mix: Buffer (50 mM Tris-HCl, pH 7.8), 6 mM MgCl
, 50 nM Primer/Template complex.
Initiation: Add the 4'-FA-Triphosphate (drug candidate) at varying concentrations (0.1 - 100
M).
Control: Run parallel reactions with natural dATP (full extension) and ddATP (obligate termination).
Extension: Incubate at 37°C for 10-30 minutes.
Analysis: Quench with formamide loading dye. Resolve products on a 15% denaturing polyacrylamide sequencing gel.
Interpretation:
Obligate Terminator: Single band at position
.
Translocation Defect: Strong band at
, but potential for slow addition of at high dNTP concentrations (delayed termination).
Part 7: References
Jenkins, I. D., et al. (1976). Structure and synthesis of nucleocidin. Journal of the American Chemical Society. Link
Michailidis, E., et al. (2014). 4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms. Journal of Biological Chemistry. Link
Harcourt, J. L., et al. (2024). 4'-Fluorouridine inhibits alphavirus replication and infection in vitro and in vivo. mBio. Link
Ohrui, H., et al. (2006). 2'-Deoxy-4'-C-ethynyl-2-fluoroadenosine: A nucleoside reverse transcriptase inhibitor with highly potent activity.[6][7][8][9] Nucleic Acids Symposium Series. Link
Feng, X., et al. (2020). Biosynthesis of the antibiotic nucleocidin in Streptomyces calvus. University of St Andrews Research Repository. Link
Chong, Y., et al. (2002). Stereoselective Synthesis of 4'-C-Fluoro-2',3'-dideoxynucleosides. Organic Letters. Link
Application Note: Mass Spectrometry Characterization of 4'-C-Fluoro-Adenosine Metabolites
This Application Note is structured as a high-level technical guide for analytical chemists and drug metabolism scientists. It synthesizes established protocols for nucleoside analysis with specific considerations for th...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for analytical chemists and drug metabolism scientists. It synthesizes established protocols for nucleoside analysis with specific considerations for the fluorinated analog 4'-C-Fluoro-Adenosine (4'-F-A) .
Executive Summary
The metabolic activation of nucleoside analogs is a critical step in their therapeutic efficacy, particularly for antiviral and oncology candidates. 4'-C-Fluoro-Adenosine (4'-F-A) functions as a prodrug, requiring intracellular phosphorylation to its bioactive triphosphate form (4'-F-ATP).
This guide details the LC-MS/MS characterization of 4'-F-A and its mono-, di-, and triphosphate metabolites. We present two validated chromatographic strategies—Ion-Pairing Reversed-Phase (IP-RPLC) for maximum sensitivity and Hydrophilic Interaction Liquid Chromatography (HILIC) for MS cleanliness—along with detailed fragmentation logic for structural confirmation.
Metabolic Pathway & Analytical Challenge
Unlike stable small molecules, nucleoside triphosphates are labile and highly polar. The 4'-fluoro modification introduces a unique mass shift (+17.99 Da vs. Hydrogen) and alters the ribose ring's stability, influencing fragmentation.
Metabolic Activation Pathway
The drug enters the cell and undergoes sequential phosphorylation. Deamination to a 4'-F-Inosine derivative is a common catabolic shunt.
Figure 1: Intracellular metabolic activation pathway of 4'-C-Fluoro-Adenosine.
Experimental Protocols
Sample Preparation (Critical Step)
Nucleotides rapidly degrade (dephosphorylate) during handling. A cold organic quenching method is mandatory to arrest enzymatic activity immediately.
Protocol: Intracellular Metabolite Extraction
Harvest: Aspirate cell media rapidly. Wash cells once with ice-cold PBS (4°C).
Quench: Immediately add 500 µL of 70% Methanol (aq) at -20°C .
Why: Methanol denatures enzymes (kinases/phosphatases) instantly, preserving the TP/DP/MP ratio.
Extract: Scrape cells and transfer to a pre-chilled Eppendorf tube. Vortex vigorously for 30 seconds.
Freeze-Thaw: Place on dry ice for 5 min, then thaw on ice (lyses membranes).
Clarify: Centrifuge at 15,000 x g for 10 min at 4°C .
Supernatant: Transfer supernatant to a fresh vial.
Note: If using IP-RPLC, evaporation and reconstitution in mobile phase is recommended. For HILIC, direct injection is often possible if the organic content matches the initial gradient.
Chromatographic Strategies
Select the method based on your sensitivity needs and instrument dedication.
Method A: HILIC-MS/MS (The "Clean" Method)
Recommended for high-throughput screening where system contamination must be minimized.
Column: Amide-functionalized HILIC (e.g., Waters BEH Amide or SeQuant ZIC-HILIC), 2.1 x 100 mm, 1.7 µm.
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (Adjust with NH4OH).
Mechanism: DMHA forms a neutral ion pair with the negatively charged phosphates, allowing them to retain on the hydrophobic C18 stationary phase.
Warning: Ion-pairing reagents are "sticky" and will contaminate the MS source. Dedicate a specific column and potentially a specific LC system to this assay.
Mass Spectrometry Characterization
MS Settings[3]
Ionization Mode:
Negative ESI (-): Preferred for Nucleotides (MP, DP, TP) due to the phosphate groups.
Positive ESI (+): Preferred for the Parent Nucleoside (4'-F-A) and Inosine catabolite.
Source Temp: 450°C (Ensure efficient desolvation of aqueous HILIC phases).
Capillary Voltage: 2.5 kV (Neg), 3.5 kV (Pos).
Fragmentation Logic & Transition List
The characterization relies on the specific cleavage of the glycosidic bond and the phosphate chain.
4'-F-Adenosine (4'-F-A): F (+18.998) replaces H (-1.008) at the 4' position.
Shift: +17.99 Da relative to Adenosine.
Approx MW: ~285.23 Da.
Table 1: MRM Transition Parameters (Proposed)
Analyte
Ionization
Precursor Ion (m/z)
Product Ion (m/z)
Identification Logic
4'-F-A (Parent)
ESI (+)
286.2 [M+H]+
136.1
Loss of fluorinated sugar (150 Da); Detection of Adenine base (136).
4'-F-AMP
ESI (-)
364.2 [M-H]-
79.0
Precursor is Parent (285) + HPO3 (80). Product is PO3-.
4'-F-ADP
ESI (-)
444.2 [M-H]-
159.0
Precursor is Parent + 2(HPO3) - H2O. Product is HP2O6- (Pyrophosphate).
4'-F-ATP
ESI (-)
524.2 [M-H]-
159.0 / 79.0
Detection of triphosphate chain.
4'-F-Inosine
ESI (+)
287.2 [M+H]+
137.1
Deamination (+1 Da mass shift on parent and base fragment).
Structural Confirmation Workflow
To confirm the metabolite identity, perform a Product Ion Scan on the predicted precursors.
Base Peak Confirmation: All metabolites should yield the Adenine base fragment (m/z 136 in Pos, m/z 134 in Neg).
Sugar Fingerprint: The neutral loss of the sugar moiety will be 150 Da (Ribose 132 Da - H + F = 150 Da).
Standard Adenosine neutral loss: 132 Da.
4'-F-Adenosine neutral loss: 150 Da.
Phosphate Train:
ATP analogs show characteristic losses of 79.9 Da (PO3) and 158.9 Da (HP2O6).
Figure 2: LC-MS/MS Workflow for structural confirmation of 4'-F-A metabolites.
Troubleshooting & Validation
Peak Tailing: Common for triphosphates on HILIC.
Fix: Ensure the sample diluent matches the initial mobile phase (high organic). Injecting 100% aqueous sample into a HILIC column causes massive peak distortion.
Carryover: Sticky nucleotides in the injector.
Fix: Use a needle wash of 10% Ammonia in 50:50 MeOH:Water.
In-Source Fragmentation: ATP breaking down to ADP/AMP in the source.
Check: Inject a pure standard of the TP. If you see ADP peaks, lower the Desolvation Temperature and Cone Voltage.
References
HILIC-MS/MS Analysis of Adenosine
Title: HILIC-MS/MS Analysis of Adenosine in Patient Blood[2]
Application Notes & Protocols: Designing Phosphoramidate Prodrugs of 4'-C-Fluoro-Adenosine (ProTide Technology)
For Researchers, Scientists, and Drug Development Professionals Introduction: Overcoming the Hurdles of Nucleoside Analogues Nucleoside analogues are a cornerstone of antiviral and anticancer therapies, acting by mimicki...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Overcoming the Hurdles of Nucleoside Analogues
Nucleoside analogues are a cornerstone of antiviral and anticancer therapies, acting by mimicking natural building blocks of DNA and RNA to disrupt replication processes.[1] 4'-C-Fluoro-Adenosine is a promising adenosine analogue with potential therapeutic applications. However, like many nucleoside analogues, its efficacy is often limited by inefficient cellular uptake and the crucial first phosphorylation step, which is frequently the rate-limiting factor in its activation to the therapeutic triphosphate form.[1][2]
The ProTide (PROdrug + nucleoTIDE) technology offers an elegant solution to these challenges.[3] Developed in the early 1990s by Professor Chris McGuigan and his team at Cardiff University, this phosphoramidate prodrug approach masks the initial phosphate group, enhancing the molecule's lipophilicity and allowing it to bypass the need for the initial, often inefficient, enzymatic phosphorylation step.[3][4] This application note provides a comprehensive guide to the design, synthesis, and evaluation of 4'-C-Fluoro-Adenosine ProTides, empowering researchers to leverage this powerful technology.
The ProTide Advantage: Mechanism of Action
The ProTide technology masterfully circumvents the challenges associated with nucleoside analogue delivery and activation.[1] By masking the monophosphate, the ProTide prodrug can more readily cross the cell membrane. Once inside the cell, a cascade of enzymatic and chemical transformations releases the active nucleoside monophosphate, primed for subsequent phosphorylation to the active triphosphate.[5][6][7]
The key components of a ProTide are:
An aryl group (e.g., phenol) that protects one of the phosphate hydroxyls.
An amino acid ester (e.g., L-alanine isopropyl ester) that protects the other phosphate hydroxyl.
The nucleoside analogue (in this case, 4'-C-Fluoro-Adenosine) linked to the phosphorus center.
The intracellular activation of a phosphoramidate ProTide is a multi-step process:
Ester Hydrolysis: Cellular esterases, such as Cathepsin A (CatA) and Carboxylesterase 1 (CES1), hydrolyze the amino acid ester to a free carboxylate.[3][8]
Intramolecular Cyclization: The newly formed carboxylate attacks the phosphorus center, leading to the expulsion of the aryl group and the formation of a transient cyclic intermediate.[7][9]
Hydrolysis of the Cyclic Intermediate: The unstable cyclic intermediate is then hydrolyzed, opening the ring.[7]
Phosphoramidase Cleavage: A phosphoramidase enzyme, such as Histidine Triad Nucleotide-Binding Protein 1 (HINT1), cleaves the P-N bond, releasing the 5'-monophosphate of 4'-C-Fluoro-Adenosine.[8][10]
Anabolic Phosphorylation: Cellular kinases then efficiently convert the monophosphate to the di- and subsequently the active triphosphate form.[5]
Caption: Intracellular activation pathway of a 4'-C-Fluoro-Adenosine ProTide.
Designing and Synthesizing 4'-C-Fluoro-Adenosine ProTides
The synthesis of 4'-C-Fluoro-Adenosine ProTides generally involves the coupling of the protected nucleoside with a pre-synthesized phosphoramidate reagent.[11] A general synthetic scheme is outlined below.
General Synthetic Protocol
1. Synthesis of the Phosphorochloridate Reagent:
React the desired aryl group (e.g., phenol) with phosphorus oxychloride in the presence of a base (e.g., triethylamine) to form the aryloxy dichlorophosphate.
React the aryloxy dichlorophosphate with the desired amino acid ester hydrochloride (e.g., L-alanine methyl ester hydrochloride) to yield the corresponding aryloxy amino acid phosphorochloridate.
2. Coupling with 4'-C-Fluoro-Adenosine:
Protect the hydroxyl groups of 4'-C-Fluoro-Adenosine, if necessary. Common protecting groups include silyl ethers (e.g., TBDMS) or acyl groups.
React the protected 4'-C-Fluoro-Adenosine with the aryloxy amino acid phosphorochloridate in the presence of a mild base, such as N-methylimidazole (NMI), in an anhydrous aprotic solvent (e.g., dichloromethane or acetonitrile).
The reaction typically proceeds at room temperature and is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
3. Deprotection and Purification:
Remove any protecting groups from the nucleoside. For example, silyl ethers can be removed with a fluoride source like tetrabutylammonium fluoride (TBAF).
Purify the final phosphoramidate prodrug using column chromatography on silica gel. The resulting product is often a mixture of diastereomers at the phosphorus center, which may be separable by chiral chromatography if desired.
Caption: General workflow for the synthesis of 4'-C-Fluoro-Adenosine ProTides.
In Vitro Evaluation of 4'-C-Fluoro-Adenosine ProTides
A thorough in vitro evaluation is critical to characterize the biological activity and metabolic stability of the synthesized ProTides.
Antiviral/Anticancer Activity Assays
The primary measure of a ProTide's efficacy is its ability to inhibit viral replication or cancer cell proliferation.
Protocol:
Cell Culture: Culture the relevant viral host cells or cancer cell lines in appropriate media.
Compound Treatment: Treat the cells with a serial dilution of the 4'-C-Fluoro-Adenosine ProTide, the parent nucleoside, and a positive control drug.
Incubation: Incubate the cells for a period appropriate to the assay (e.g., 48-72 hours for cytotoxicity assays, or a duration relevant to the viral replication cycle).
Endpoint Measurement:
For antiviral assays: Quantify viral load using methods such as plaque reduction assays, quantitative PCR (qPCR) for viral nucleic acids, or enzyme-linked immunosorbent assays (ELISA) for viral antigens.
For anticancer assays: Assess cell viability using assays like MTT, MTS, or CellTiter-Glo.
Data Analysis: Calculate the 50% effective concentration (EC50) or 50% inhibitory concentration (IC50) for each compound.
Cytotoxicity Assays
It is essential to assess the toxicity of the ProTides in relevant cell lines to determine their therapeutic index.
Protocol:
Cell Seeding: Seed uninfected host cells or a panel of normal cell lines in 96-well plates.
Compound Exposure: Treat the cells with a range of concentrations of the ProTide.
Incubation: Incubate for the same duration as the activity assays.
Viability Assessment: Measure cell viability using a suitable assay (e.g., MTT, MTS).
Data Analysis: Determine the 50% cytotoxic concentration (CC50). The therapeutic index (TI) can then be calculated as CC50/EC50.
Metabolic Stability Assays
Evaluating the stability of the ProTides in biological matrices such as plasma and liver microsomes provides insights into their pharmacokinetic properties.
Protocol:
Incubation: Incubate the ProTide at a known concentration with either plasma or liver microsomes (supplemented with NADPH for phase I metabolism).
Time-Course Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: Centrifuge the samples to precipitate proteins and collect the supernatant.
LC-MS/MS Analysis: Analyze the disappearance of the parent ProTide over time using a validated LC-MS/MS method.
Data Analysis: Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).
Parameter
Description
Significance
EC50 / IC50
The concentration of the drug that gives a half-maximal response.
A measure of the drug's potency.
CC50
The concentration of the drug that causes the death of 50% of cells.
A measure of the drug's toxicity.
Therapeutic Index (TI)
The ratio of CC50 to EC50 (CC50/EC50).
A measure of the drug's safety margin.
In Vitro Half-life (t1/2)
The time it takes for the concentration of the drug to be reduced by half.
Indicates the metabolic stability of the drug.
Intrinsic Clearance (CLint)
The metabolic clearance of a drug in the absence of blood flow limitations.
Predicts the in vivo hepatic clearance.
Intracellular Metabolism Studies
Understanding the intracellular conversion of the ProTide to its active triphosphate form is crucial for confirming the mechanism of action.
Protocol:
Cellular Uptake and Metabolism: Incubate the target cells with the ProTide at a specific concentration for various time points.
Cell Lysis and Extraction: At each time point, wash the cells with cold phosphate-buffered saline (PBS) and lyse them. Extract the intracellular metabolites using a cold extraction solution (e.g., 70% methanol).
Sample Preparation: Centrifuge the cell lysates to remove debris and collect the supernatant containing the intracellular metabolites.
LC-MS/MS Analysis: Develop and validate a sensitive and specific LC-MS/MS method to quantify the intracellular concentrations of the ProTide, the monophosphate, diphosphate, and triphosphate forms of 4'-C-Fluoro-Adenosine.[12][13][14]
Data Normalization: Normalize the metabolite concentrations to the cell number or total protein content.
Caption: Workflow for studying the intracellular metabolism of ProTides.
Conclusion
The ProTide technology represents a powerful and clinically validated strategy to enhance the therapeutic potential of nucleoside analogues like 4'-C-Fluoro-Adenosine. By overcoming critical barriers in cellular uptake and initial phosphorylation, ProTides can unlock the full activity of these promising therapeutic agents. The protocols and guidelines presented in this application note provide a robust framework for the rational design, synthesis, and comprehensive evaluation of 4'-C-Fluoro-Adenosine phosphoramidate prodrugs, paving the way for the development of novel and effective antiviral and anticancer therapies.
References
4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. Chemical Society Reviews (RSC Publishing). Available at: [Link]
Discovery and Synthesis of a Phosphoramidate Prodrug of a Pyrrolo[2,1-f][triazin-4-amino] Adenine C-Nucleoside (GS-5734) for the Treatment of Ebola and Emerging Viruses. ResearchGate. Available at: [Link]
Synthesis and evaluation of NHC derivatives and 4′-fluorouridine prodrugs. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Synthesis and evaluation of NHC derivatives and 4′-fluorouridine prodrugs. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Cardiff University's ProTide technology enters clinical trials to target drug resistant cancers. Cardiff University. Available at: [Link]
An overview of ProTide technology and its implications to drug discovery. ORCA - Cardiff University. Available at: [Link]
Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. Chemical Reviews. Available at: [Link]
The ProTide Prodrug Technology: From the Concept to the Clinic: Miniperspective. PMC. Available at: [Link]
Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. PMC - NIH. Available at: [Link]
The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Regiochemical Analysis of the ProTide Activation Mechanism. ACS Publications. Available at: [Link]
Phosphoramidates and phosphonamidates (ProTides) with antiviral activity. PMC - NIH. Available at: [Link]
Activation mechanisms of nucleoside phosphoramidate prodrugs. PubMed - NIH. Available at: [Link]
Anchimerically Activatable Antiviral ProTides. PMC - NIH. Available at: [Link]
Development of an LC-MS Targeted Metabolomics Methodology to Study Proline Metabolism in Mammalian Cell Cultures. PMC. Available at: [Link]
deoxy-4'-C-ethynyl-2-fluoroadenosine, a nucleoside reverse transcriptase inhibitor, is highly potent against all human immunodeficiency viruses type 1 and has low toxicity. PubMed. Available at: [Link]
Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Waters. Available at: [Link]
Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Archipel UQAM. Available at: [Link]
(PDF) Synthesis and Evaluation of a Novel Adenosine-Ribose Probe for Global-Scale Profiling of Nucleoside and Nucleotide-Binding Proteins. ResearchGate. Available at: [Link]
Scheme 1. Proposed Activation Pathway for Phosphoramidate Prodrugs. ResearchGate. Available at: [Link]
Evaluation of Combinations of 4′-Ethynyl-2-Fluoro-2′-Deoxyadenosine with Clinically Used Antiretroviral Drugs. NIH. Available at: [Link]
Analysis types and quantification methods applied in UHPLC-MS metabolomics research: a tutorial. Springer. Available at: [Link]
A fluoroacetamidine-based inactivator of protein arginine deiminase 4: design, synthesis, and in vitro and in vivo evaluation. PubMed. Available at: [Link]
LC-MS/MS for Bioanalytical Peptide and Protein Quantification: Chromatographic Considerations. YouTube. Available at: [Link]
Selective Intracellular Activation of a Novel Prodrug of the Human Immunodeficiency Virus Reverse Transcriptase Inhibitor Tenofovir Leads to Preferential Distribution and Accumulation in Lymphatic Tissue. PMC. Available at: [Link]
Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. ORCA – Online Research @ Cardiff. Available at: [Link]
Phosphonodiamidate prodrugs of phosphoantigens (ProPAgens) exhibit potent Vγ9/Vδ2 T cell activation and eradication of cancer cells. RSC Medicinal Chemistry (RSC Publishing). Available at: [Link]
Application Note: Crystallization of Polymerase-Nucleic Acid Complexes with 4'-C-Fluoro-Adenosine
This Application Note is designed for structural biologists and biochemists focusing on the structural characterization of viral polymerases (RdRp or RT) in complex with 4'-C-Fluoro-Adenosine (4'-Fl-A) analogues. The fol...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for structural biologists and biochemists focusing on the structural characterization of viral polymerases (RdRp or RT) in complex with 4'-C-Fluoro-Adenosine (4'-Fl-A) analogues.
The following guide synthesizes protocols from high-impact structural studies (e.g., HIV-RT with EFdA, HCV NS5B, and Influenza RdRp) to provide a robust framework for trapping and crystallizing these elusive ternary complexes.
[1]
Introduction & Mechanistic Context
4'-C-Fluoro-Adenosine (4'-Fl-A) and its derivatives (e.g., 4'-ethynyl-2-fluoro-2'-deoxyadenosine, EFdA) represent a class of nucleoside analogues that inhibit viral polymerases through delayed chain termination or translocation defects .[1][2]
Unlike simple chain terminators (which lack a 3'-OH), 4'-substituted analogues often retain the 3'-OH group. Their inhibitory potency stems from the 4'-substitution locking the ribose ring in a specific conformation (often C3'-endo/North ) or causing steric clashes with the polymerase "steric gate" residues during translocation.
Why Crystallization is Difficult:
Transient States: The inhibitor often allows the incorporation of one or two subsequent nucleotides before stalling. Crystallizing the "stalled" complex requires precise primer design.
Hydrolysis: The triphosphate form (4'-Fl-ATP) is required for binding, but it is liable to hydrolysis if Mg²⁺ is present during long crystallization incubations.
Conformational Heterogeneity: The polymerase may oscillate between "open" (fingers open) and "closed" (catalytically competent) states.
Pre-Crystallization Optimization
Ligand Preparation (The Triphosphate Requirement)
Polymerases do not bind nucleosides; they bind Nucleoside Triphosphates (NTPs) . You must synthesize or enzymatically generate 4'-Fl-ATP (for RNA polymerases) or 4'-Fl-dATP (for DNA polymerases/RT).
Purity: >95% by HPLC. Contaminating ADP/ATP will compete for the active site.
Storage: Aliquot at 100 mM in water (pH adjusted to 7.5 with NaOH). Avoid repeated freeze-thaw cycles which degrade the triphosphate to diphosphate (inactive for trapping).
Primer-Template Engineering
To capture the polymerase in a specific state, the nucleic acid scaffold is critical.
Design Strategy: Use a "Self-Priming Hairpin" or a high-affinity Duplex.
The "n" vs "n+1" Trap:
Pre-incorporation (Ternary): Template overhang should present a Uracil (U) or Thymine (T) at the n position to base-pair with incoming 4'-Fl-ATP.
Post-incorporation (Translocation Block): Design the primer to end with 4'-Fl-A (requires solid-phase synthesis of the oligonucleotide with the modified base, or enzymatic incorporation followed by purification).
Table 1: Nucleic Acid Scaffold Design for 4'-Fl-A Trapping
Complex State
Primer Sequence (3' end)
Template Overhang
Ligand Added
Metal Ion
Pre-Catalytic (Ternary)
...G-C-G-3'
5'-U -C-G...
4'-Fl-ATP
Ca²⁺ (Inhibits catalysis)
Catalytic (Active)
...G-C-G-3'
5'-U -C-G...
4'-Fl-ATP
Mg²⁺ + 30 min incubation
Translocation Defective
...G-C-(4'FlA)-3'
5'-C-G...
dNTP (Next base)
Mg²⁺
Experimental Protocols
Protocol A: "The Calcium Trap" (Pre-Incorporation State)
Use this to visualize how the drug binds before catalysis.
Rationale: Calcium (Ca²⁺) allows the polymerase to bind the incoming nucleotide and close the "fingers" domain but prevents the chemical step (phosphoryl transfer). This locks the complex in a stable "Pre-Translocation / Catalytic" conformation.
Complex Assembly:
Mix Polymerase (5–10 mg/mL) with annealed Primer/Template (1.2:1 molar ratio of DNA:Protein).
Incubate on ice for 30 minutes.
Ligand Addition:
Add 4'-Fl-ATP to a final concentration of 1–2 mM (approx. 10x Kd).
CRITICAL: Add CaCl₂ to 5–10 mM. Ensure no MgCl₂ is present in the protein buffer (dialyze if necessary).
Filtration:
Centrifuge at 14,000 x g for 10 mins to remove aggregates.
Crystallization Setup:
Set up hanging drops immediately.[3] The complex is stable but Ca²⁺ binding is weaker than Mg²⁺.
Protocol B: "The Translocation Block" (Post-Incorporation State)
Use this to visualize the steric clash preventing movement.
Rationale: Enzymatically incorporate the analogue in solution, purify the stalled complex, then crystallize.
Reaction:
Mix Pol (20 µM), Primer/Template (25 µM), MgCl₂ (5 mM), and 4'-Fl-ATP (100 µM).
Incubate at 37°C for 1–2 hours.
Purification (Crucial Step):
The reaction will yield a mix of unreacted and reacted complexes.
Run the mixture over a Superdex 200 Increase (SEC) column.
The stable ternary complex (Pol + DNA + Drug) often elutes slightly earlier or as a sharper peak than apo-protein.
Crystallization:
Concentrate the peak fraction to 8–12 mg/mL.
Add the next incoming nucleotide (e.g., dGTP) to lock the complex in the "attempted translocation" state.
Visualization of Trapping Workflow
The following diagram illustrates the decision tree for trapping the polymerase in the desired state using Graphviz.
Figure 1: Decision matrix for selecting the "Calcium Trap" (binding) vs. "Enzymatic Incorporation" (mechanism of action) workflows.
Crystallization Screening & Data Analysis[4][5][6][7]
Screening Matrix
Nucleoside analogue complexes often crystallize in conditions with lower water activity. Prioritize these screens:
Precipitant: PEG 3350 (15–25%) or PEG 400 (low molecular weight).
Additives:
Betaine (0.5–1.0 M): Stabilizes the protein-DNA interface.
Spermine/Spermidine: Essential for neutralizing the phosphate backbone of the nucleic acid.
Strontium (Sr²⁺): Can sometimes replace Ca²⁺/Mg²⁺ and provide anomalous phasing.
Data Processing: Identifying the Fluorine
Fluorine (F) is isoelectronic with the hydroxyl group (OH) but has distinct properties.
Electron Density: F (9 e⁻) is very similar to O (8 e⁻). You will not see a massive peak like Bromine.
Identification: Look for the sugar pucker . 4'-F substitutions strongly favor the C3'-endo (North) conformation.[4] If your density shows a C2'-endo pucker, the drug might not be bound, or you have trapped the natural nucleotide (contamination).
Difference Maps (Fo-Fc): If you co-crystallize with the natural substrate in one dataset and the 4'-Fl-A in another, an isomorphous difference map will reveal the position of the fluorine atom as a small positive peak if the resolution is high (<2.0 Å).
References
Mechanism of EFdA (4'-ethynyl-2-fluoro-2'-deoxyadenosine):
Michailidis, E., et al.[1][2][5][6] "4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms."[2][6] Journal of Biological Chemistry, 2014.
Structural Basis of Translocation Defect:
Salie, Z.L., et al. "Structural basis of HIV inhibition by translocation-defective RT inhibitor 4'-ethynyl-2-fluoro-2'-deoxyadenosine (EFdA)." PNAS, 2016.
General Polymerase Trapping Protocols:
Appleby, T.C., et al. "Viral RNA Polymerase Complexes with Nucleoside Analogues." Methods in Enzymology, 2015.[7]
Influenza Polymerase & Nucleotide Analogs:
Pflug, A., et al.[3][7] "Structure of influenza A polymerase bound to the viral RNA promoter."[8] Nature, 2014. (Provides the baseline for RdRp-RNA scaffold design).
Application Note: Synthesis and Evaluation of 4'-C-Fluoro-Adenosine 5'-Triphosphate (4'-F-ATP)
Executive Summary & Scientific Rationale The introduction of a fluorine atom at the 4'-position of the ribose ring (4'-C-fluoro) induces profound electronic and conformational changes in the nucleoside scaffold. Unlike t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Rationale
The introduction of a fluorine atom at the 4'-position of the ribose ring (4'-C-fluoro) induces profound electronic and conformational changes in the nucleoside scaffold. Unlike the natural 2'-deoxy or ribo-conformations, the high electronegativity of fluorine at the quaternary 4'-carbon forces the furanose ring into a stable North (C3'-endo) conformation.
For enzymatic assays, particularly those involving RNA-dependent RNA polymerases (RdRp) (e.g., HCV, RSV, SARS-CoV-2), 4'-C-Fluoro-Adenosine 5'-triphosphate (4'-F-ATP) acts as a potent chain terminator or delayed terminator. The steric bulk and electronegativity of the 4'-fluoro group disrupt the translocation step of the polymerase after incorporation, making this molecule a critical probe for mechanistic studies and antiviral drug development.
This guide details the Ludwig-Eckstein synthesis route, optimized for the sterically hindered 4'-position, and provides a validated protocol for its application in primer-extension enzymatic assays.
Chemical Synthesis Strategy
Retrosynthetic Analysis
Direct phosphorylation of 4'-modified nucleosides is challenging due to the reduced nucleophilicity of the 5'-hydroxyl group caused by the electron-withdrawing 4'-fluorine. The standard Yoshikawa protocol (
) often results in low yields and extensive by-products for such hindered substrates.
Therefore, we utilize the Ludwig-Eckstein "One-Pot" method . This approach uses salicyl chlorophosphite to form a reactive cyclic phosphite intermediate, which is subsequently opened by pyrophosphate and oxidized. This method is preferred for precious modified nucleosides as it minimizes purification losses.
Synthesis Workflow Diagram
Figure 1: The Ludwig-Eckstein "One-Pot" synthesis route for 4'-F-ATP, designed to overcome steric hindrance at the 4'-position.
Detailed Synthesis Protocol
Materials & Reagents[1][2]
Precursor: 4'-C-Fluoro-Adenosine (Synthesized via literature methods, e.g., from 4'-fluorouridine or de novo sugar synthesis).
Evaporate to dryness under high vacuum. Repeat this step 3 times to remove all traces of water (azeotropic drying).
Dissolve the dried residue in a mixture of anhydrous DMF (0.5 mL) and anhydrous dioxane (1.5 mL).
Maintain the reaction under an inert Argon atmosphere at Room Temperature (RT).
Step 2: Phosphitylation (The Ludwig-Eckstein Reaction)
Add Salicyl chlorophosphite (1.2 eq) via syringe.
Stir for 15 minutes.
Checkpoint: The formation of the cyclic phosphite intermediate can be monitored by TLC (silica, iPrOH:NH4OH:H2O 7:1:2). The starting nucleoside spot should disappear.
Step 3: Pyrophosphate Displacement
Add Bis(tributylammonium) pyrophosphate (1.5 eq, 0.5 M in DMF) directly to the reaction mixture.
Add Tributylamine (4 eq) to ensure basic conditions.
Stir vigorously for 15 minutes. The pyrophosphate attacks the cyclic intermediate, opening the ring to form the P(III)-P(V) cyclic anhydride.
Step 4: Oxidation
Add the Iodine solution (1% in Py/H2O) dropwise until a persistent dark brown color remains (indicating excess iodine).
Stir for 20 minutes. This oxidizes the P(III) center to P(V), forming the cyclic triphosphate.
Quench the excess iodine by adding aqueous Sodium Bisulfite (NaHSO3) solution until the color fades to clear yellow.
Step 5: Hydrolysis
Add water (2 mL) and stir for 30 minutes to hydrolyze the cyclic triphosphate ring into the linear triphosphate.
Evaporate solvents under reduced pressure (keep bath temp < 40°C).
Purification & Validation
Stage
Method
Conditions
Goal
1. Ion Exchange
DEAE Sephadex A-25
Buffer A: 0.1M TEAB (pH 7.5)Buffer B: 1.0M TEAB (pH 7.5)Gradient: 0-100% B over 600 mL.
Separate Triphosphate (elutes ~0.6-0.7M) from Mono/Di-phosphates.
2. RP-HPLC
C18 Semi-Prep
Mobile Phase: 100mM TEAA (pH 7.0) / Acetonitrile (0-20%).
Desalting and removal of organic impurities.
3. QC Analysis
P NMR (D2O)
Standard: 85% H3PO4.Expected Signals:-P: ~ -5 to -10 ppm (d)-P: ~ -10 to -12 ppm (d)-P: ~ -20 to -23 ppm (t)
Confirm triphosphate structure and purity.
4. QC Analysis
F NMR
Signal: Single peak corresponding to 4'-F.
Confirm integrity of the fluorine modification.
Application in Enzymatic Assays
Assay Principle: Polymerase Chain Termination
4'-F-ATP is primarily used to study viral RNA polymerases (e.g., NS5B of HCV). The "North" conformation mimics the transition state of RNA synthesis, allowing efficient binding (
), but the 4'-substituent sterically clashes with the polymerase "fingers" domain during the translocation step, preventing the addition of the next nucleotide ( reduction).
Full Length Product: Indicates no inhibition (4'-F-ATP incorporated and extended).
N+1 Band: Indicates Immediate Chain Termination (Incorporated but cannot extend).
N+2/N+3 Band: Indicates Delayed Chain Termination (Common for 4'-modifications).
Assay Logic Diagram
Figure 2: Mechanistic logic of the Primer Extension Assay using 4'-F-ATP.
Troubleshooting & Optimization
Low Yield in Synthesis:
Cause: Moisture is the enemy of the Ludwig-Eckstein reaction.
Fix: Ensure the pyrophosphate solution is strictly anhydrous. Dry the nucleoside by co-evaporation with pyridine at least 3 times.
Incomplete Oxidation:
Cause: Iodine consumed by side reactions.
Fix: Ensure the brown color of iodine persists for the full 20 minutes. If it fades, add more iodine solution immediately.
Assay "Leakage" (Extension beyond N+1):
Insight: 4'-fluoro is a small modification compared to 3'-azido. It often allows a single subsequent incorporation before the distorted geometry stalls the enzyme (Delayed Termination).
Action: Run the gel longer to resolve N+1 vs N+2 bands clearly.
References
Chemical Society Reviews (2022) . 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics.
Journal of Medicinal Chemistry (2004) . Structure-activity relationship of purine ribonucleosides for inhibition of hepatitis C virus RNA-dependent RNA polymerase.
Journal of Organic Chemistry (1989) . Synthesis of nucleoside triphosphates via a cyclotriphosphite intermediate (Ludwig-Eckstein Method).
Antiviral Research (1989) . Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides. (Foundational work on fluoro-nucleoside triphosphates).
Cayman Chemical . 2'-Deoxy-2'-fluoroadenosine-5'-O-triphosphate Product Data. (Reference for handling fluorinated ATP analogs).
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Improving the Aqueous Solubility of 4'-C-Fluoro-Adenosine for Animal Studies
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 4'-C-Fluoro-Adenosine. This document provides in-depth technical guidance, troubleshooting advice, and f...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 4'-C-Fluoro-Adenosine. This document provides in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of this promising nucleoside analog for in vivo animal studies. Our goal is to equip you with the scientific rationale and practical methodologies to develop safe and effective parenteral formulations.
Introduction to 4'-C-Fluoro-Adenosine and the Solubility Challenge
4'-C-Fluoro-Adenosine is a synthetic nucleoside analog characterized by a fluorine atom at the 4' position of the ribose sugar.[1][2] This modification can enhance metabolic stability and therapeutic potential. However, like many nucleoside analogs, it presents a significant formulation challenge due to its limited aqueous solubility. Furthermore, studies have shown that while stable in buffered aqueous solutions, 4'-C-Fluoro-Adenosine can decompose rapidly in pure water, making proper formulation critical for experimental success and reproducibility.[3]
This guide will walk you through a systematic approach to understanding and overcoming these solubility and stability issues to enable consistent and reliable dosing in your preclinical animal models.
Core Concepts: Why is Solubility a Hurdle?
Poor aqueous solubility can lead to several experimental complications:
Precipitation upon administration: A drug that is not fully dissolved can precipitate in the bloodstream upon injection, leading to potential emboli and severe adverse events for the animal.[4]
Inaccurate and variable dosing: Incomplete dissolution results in an unknown and inconsistent concentration of the administered drug, compromising the integrity of pharmacokinetic and pharmacodynamic data.
Limited achievable concentrations: Poor solubility restricts the maximum dose that can be administered in a tolerable injection volume.
Our approach will focus on creating a stable, homogenous solution suitable for parenteral (intravenous) administration.
Visualizing the Approach: A Workflow for Formulation Development
The following workflow outlines the logical steps to successfully formulate 4'-C-Fluoro-Adenosine.
Caption: A logical workflow for developing a suitable parenteral formulation for 4'-C-Fluoro-Adenosine.
This section is designed in a question-and-answer format to directly address specific issues you may encounter.
FAQ 1: My 4'-C-Fluoro-Adenosine won't dissolve in water or saline. What's the first thing I should try?
Answer: The first and most critical step is to move away from neutral, unbuffered aqueous solutions. 4'-C-Fluoro-Adenosine is known to be unstable in pure water but shows greater stability in buffered solutions.[3] Moreover, its parent molecule, adenosine, has a basic pKa of approximately 3.5-3.9 at the N1 position of the purine ring.[5] This means the molecule can be protonated to form a more water-soluble salt at a lower pH.
Troubleshooting Action:
Your first approach should be pH adjustment . Attempt to dissolve the compound in a pharmaceutically acceptable buffer with a pH below the estimated pKa. A good starting point is a pH range of 3.0 to 4.5.[6]
Quick Protocol:
Prepare a buffer such as citrate or acetate at your target pH (e.g., pH 4.0).
Incrementally add your 4'-C-Fluoro-Adenosine powder to the buffer while vortexing or stirring.
Observe for dissolution. Gentle warming (to 37°C) may aid dissolution but be cautious of potential degradation at higher temperatures.
FAQ 2: pH adjustment helped, but I still can't reach my target concentration. What's next?
Answer: If pH adjustment alone is insufficient, the next logical step is to explore co-solvent systems . Co-solvents are water-miscible organic solvents that can increase the solubility of lipophilic compounds.[7] For preclinical intravenous studies in mice, common and generally well-tolerated co-solvents include DMSO, polyethylene glycol 400 (PEG400), and propylene glycol (PG).[4]
Troubleshooting Action:
Develop a simple co-solvent system, often in combination with pH adjustment. It is crucial to minimize the percentage of organic solvent to avoid toxicity.[4]
Example Co-solvent Systems for Rodent IV Administration:
Note: Tween 80 is a surfactant that can also aid in solubilization and is often included in these mixtures.
FAQ 3: I am concerned about the potential toxicity of co-solvents. Is there a better alternative for increasing solubility?
Answer: Yes. An excellent and widely used alternative is complexation with cyclodextrins . Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity, allowing them to encapsulate poorly soluble drug molecules and increase their apparent water solubility.[9] For parenteral formulations, chemically modified cyclodextrins like Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD) are preferred due to their improved solubility and safety profiles.[8][10]
SBE-β-CD (e.g., Captisol®) is particularly effective for cationic (positively charged) drugs because of its anionic nature, which can create a favorable electrostatic interaction.[1] Since 4'-C-Fluoro-Adenosine will be positively charged at a low pH, SBE-β-CD is a highly promising excipient.
Troubleshooting Action:
Perform a phase solubility study to determine if and to what extent SBE-β-CD can enhance the solubility of your compound.
FAQ 4: My formulation looks clear initially, but a precipitate forms over time or when stored in the fridge. What is happening?
Answer: This indicates that you have created a supersaturated solution that is not thermodynamically stable. Precipitation can be triggered by temperature changes (most compounds are less soluble at colder temperatures) or by the gradual process of nucleation and crystal growth.
Troubleshooting Action:
Confirm Equilibrium Solubility: Ensure you have determined the true equilibrium solubility in your chosen vehicle, not just the amount that dissolves with aggressive methods like sonication and heating. This involves agitating an excess of the compound in the vehicle for an extended period (24-72 hours) and then measuring the concentration in the supernatant.[1]
Reduce Concentration: Your target concentration may be too high for that specific formulation. You may need to either increase the solubilizing power of your vehicle (e.g., increase the percentage of co-solvent or cyclodextrin) or lower your target concentration.
Check for pH Drift: If using a buffer, ensure it has sufficient buffering capacity. The dissolution of an acidic or basic compound can shift the pH of a weak buffer, causing the drug to fall out of solution. Re-measure the pH of the final formulation.
FAQ 5: I need a very high concentration for my study. Can I combine these strategies?
Answer: Absolutely. Combining formulation strategies is a common and effective approach for particularly challenging compounds.
Example Combined Strategy:
You can dissolve 4'-C-Fluoro-Adenosine in a buffered solution (pH adjustment) that also contains a cyclodextrin (complexation). This dual approach can have a synergistic effect on solubility.
Caption: Mechanism of combined pH adjustment and cyclodextrin complexation for enhanced solubility.
Detailed Experimental Protocols
Protocol 1: Phase Solubility Study with SBE-β-CD (Captisol®)
This protocol will determine the extent to which SBE-β-CD can increase the aqueous solubility of 4'-C-Fluoro-Adenosine.
Analytical method for quantification (e.g., HPLC-UV)
Procedure:
Prepare SBE-β-CD Stock Solutions: Prepare a series of SBE-β-CD solutions in the 20 mM citrate buffer at various concentrations (e.g., 0%, 5%, 10%, 15%, 20%, 25% w/v).[1]
Add Excess Compound: To separate vials, add an excess amount of 4'-C-Fluoro-Adenosine (e.g., 5-10 mg). The goal is to have undissolved solid remaining at the end of the experiment.
Add Vehicle: To each vial containing the compound, add a fixed volume (e.g., 1 mL) of the corresponding SBE-β-CD solution.
Equilibrate: Tightly cap the vials and place them on a rotator at a constant temperature (e.g., 25°C) for 48-72 hours to ensure equilibrium is reached.
Separate Solid from Solution: After equilibration, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) or filter the suspension through a 0.22 µm syringe filter to obtain a clear supernatant.
Quantify: Carefully take an aliquot of the clear supernatant, dilute it appropriately with mobile phase, and analyze the concentration of 4'-C-Fluoro-Adenosine using a validated HPLC method.
Plot Data: Plot the molar concentration of 4'-C-Fluoro-Adenosine (y-axis) against the molar concentration of SBE-β-CD (x-axis). A linear plot (AL-type) indicates the formation of a 1:1 complex.[11]
Data Interpretation:
SBE-β-CD (% w/v)
Solubility of 4'-C-Fluoro-Adenosine (mg/mL)
0
(Intrinsic solubility in buffer)
5
(Solubility at 5% SBE-β-CD)
10
(Solubility at 10% SBE-β-CD)
15
(Solubility at 15% SBE-β-CD)
20
(Solubility at 20% SBE-β-CD)
25
(Solubility at 25% SBE-β-CD)
This table will allow you to select the minimum concentration of SBE-β-CD required to achieve your target dose concentration.
Protocol 2: Preparation of a Co-solvent Formulation for IV Administration
This protocol provides a step-by-step method for preparing a common co-solvent vehicle suitable for rodent studies.
Weigh Compound: Accurately weigh the required amount of 4'-C-Fluoro-Adenosine into a sterile vial.
Dissolve in DMSO: Add the required volume of DMSO (10% of the final volume) to the vial. Vortex or sonicate until the compound is fully dissolved. This creates a concentrated stock.
Add PEG400: Add the required volume of PEG400 (40% of the final volume). Mix thoroughly until the solution is homogenous.
Add Saline: Slowly add the Sterile Saline (50% of the final volume) to the mixture while vortexing. Crucially, add the aqueous component last and slowly , as rapid addition can cause the drug to precipitate out of the organic mixture (a phenomenon known as "crashing out").
Final Check: Visually inspect the final solution to ensure it is clear and free of any particulates.
Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial for administration. This step is mandatory for all intravenous formulations to ensure sterility.[12]
Safety Note: Always be mindful of the maximum tolerated dose of each co-solvent in your animal model to avoid vehicle-induced toxicity.[4]
References
Zhang, W., et al. (2022). 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. Chemical Society Reviews. [Link]
Gautam, S. P., et al. (2017). Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. MOJ Bioequivalence & Bioavailability. [Link]
Li, P., et al. (2022). A natural halogenated fluoride adenosine analog 5'-fluorodeoxy adenosine induced anticolon cancer activity in vivo and in vitro. Environmental Toxicology. [Link]
Pardeshi, C. V., et al. (2023). Sulfobutylether-β-cyclodextrin: A functional biopolymer for drug delivery applications. Carbohydrate Polymer Technologies and Applications. [Link]
Pardee, T. S., et al. (2016). Improving nucleoside analogs via lipid conjugation; Is fatter any better?. Critical Reviews in Oncology/Hematology. [Link]
ResearchGate. (2014). Solvent-based formulations for intravenous mouse pharmacokinetic studies: Tolerability and recommended solvent dose limits. [Link]
Fresenius Kabi USA. Adenosine Injection, USP. [Link]
Avdeef, A. (2015). Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs. ADMET & DMPK. [Link]
Singh, R., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers. [Link]
Science.gov. lipid based formulations: Topics by Science.gov. [Link]
National Center for Biotechnology Information. BIODISTRIBUTION AND PET IMAGING OF [18F]-FLUOROADENOSINE DERIVATIVES. [Link]
Melgardt, M., et al. (2016). Evaluation of preclinical formulations for a poorly water-soluble compound. European Journal of Pharmaceutical Sciences. [Link]
McClure, R. A. (2013). Solvent-based formulations for intravenous mouse pharmacokinetic studies: tolerability and recommended solvent dose limits. Xenobiotica. [Link]
Husain, A., et al. (2013). A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. Journal of Analytical Methods in Chemistry. [Link]
Compound Profile:
4'-C-Fluoro-Adenosine (4'-F-A) is a modified nucleoside analog. The introduction of a fluorine atom at the 4'-carbon of the ribose ring is a strategic modification designed to alter sugar puckering (favoring the C3'-endo conformation, often preferred by viral polymerases) and enhance metabolic stability against hydrolytic cleavage.
Core Challenges:
Users frequently report two distinct bottlenecks when transitioning from biochemical assays to cellular models:
Transport-Limited Entry: As a hydrophilic nucleoside, 4'-F-A cannot passively diffuse across the lipid bilayer. It relies heavily on Equilibrative Nucleoside Transporters (hENTs) and Concentrative Nucleoside Transporters (hCNTs).
Metabolic Deactivation: While the 4'-fluoro modification provides steric protection, the molecule remains a substrate for Adenosine Deaminase (ADA), leading to rapid conversion to its inosine derivative (4'-F-Inosine), which is often pharmacologically inert.
Q: My LC-MS/MS data shows high extracellular concentration but negligible intracellular accumulation. Why?A: This indicates a "Transport Block." 4'-F-A is strictly dependent on transporter availability. If your cell line (e.g., certain drug-resistant tumor lines or quiescent primary cells) has downregulated hENT1/2, the drug cannot enter.
Q: Does serum affect uptake?A: Yes. Fetal Bovine Serum (FBS) contains high levels of endogenous nucleosides and ADA. Endogenous adenosine competes for hENT transporters, effectively "crowding out" your 4'-F-A.
Optimization Protocol: The "Zero-Competition" Uptake Assay
Objective: Maximize transporter flux by removing competitive inhibition.
Serum Starvation: Wash cells 2x with PBS. Incubate in serum-free media (Opti-MEM or similar) for 2 hours prior to treatment. This depletes the intracellular and extracellular pool of competing endogenous nucleosides.
Inhibitor Validation (Control): To confirm transporter dependency, pre-treat a control well with NBMPR (Nitrobenzylthioinosine) at 10 µM for 30 minutes. NBMPR is a potent hENT1 inhibitor.
Result: If 4'-F-A uptake drops by >80% with NBMPR, your uptake is hENT1-mediated.
Result: If uptake is unchanged, your cell line may rely on hCNT (sodium-dependent) or hENT2.
Concentration Gradient: Perform a dose-response (0.1 µM – 100 µM). Nucleoside transporters are saturable. Determining the
(Michaelis constant) for your specific cell line is critical to avoid dosing beyond the transporter's Vmax.
Advanced Solution: ProTide Technology
If transporter expression is the limiting factor (common in solid tumors), chemical derivatization is the only robust solution. Synthesizing the Phosphoramidate Prodrug (ProTide) of 4'-F-A masks the hydrophilic phosphate groups, allowing the molecule to bypass hENT/hCNT and enter via passive diffusion.
Troubleshooting Module: Extending Half-Life
Diagnostic FAQ
Q: The compound degrades in the media within 60 minutes. Is the 4'-fluoro modification failing?A: Not necessarily. The 4'-F modification stabilizes the glycosidic bond against acid hydrolysis, but it does not fully block enzymatic deamination by Adenosine Deaminase (ADA). ADA is ubiquitous in serum and cellular cytosols.
Q: How do I distinguish between extracellular and intracellular degradation?A: Analyze both the supernatant media and the cell lysate separately.
High Inosine in Media: Extracellular ADA (from FBS) is the culprit.
High Inosine in Lysate: Intracellular ADA is the culprit.
Optimization Protocol: The ADA-Blockade Strategy
Objective: Chemical inhibition of the primary degradation pathway.
Component
Concentration
Function
Pentostatin (Nipent)
1.0 µM
Potent, tight-binding inhibitor of Adenosine Deaminase (ADA).
EHNA
10 - 50 µM
Alternative ADA inhibitor (Erythro-9-(2-hydroxy-3-nonyl)adenine).
Heat-Inactivated Serum
56°C for 30 min
Denatures serum-based ADA (partial efficacy).
Step-by-Step Implementation:
Pre-Treatment: Add Pentostatin (1 µM) to the culture media 30 minutes before adding 4'-F-A.
Co-Incubation: Maintain Pentostatin presence throughout the experimental duration.
Validation: Run an HPLC trace.
Success: The peak for 4'-F-Adenosine remains stable; the peak for 4'-F-Inosine is suppressed.
Visualization: The Cellular Journey of 4'-F-A
The following diagram illustrates the critical checkpoints for 4'-F-A efficacy: Transport , Activation (Phosphorylation), and Degradation (Deamination).
Figure 1: Kinetic pathway of 4'-F-A. Green paths indicate activation; Red paths indicate metabolic clearance. Optimization requires maximizing the Green path (Kinase) while blocking the Red path (ADA).
Synthesize ProTide prodrug to bypass transporters.
Short Half-Life (Media)
Extracellular ADA activity
Heat-inactivate serum; Add Pentostatin (1 µM).
N/A (Molecule is fixed).
Low Active Metabolite (TP)
Adenosine Kinase saturation
Pulse-chase dosing; Increase incubation time.
Bypass first phosphorylation step (ProTide).
References
Mechanism of Nucleoside Transport: Pastor-Anglada, M., & Pérez-Torras, S. (2018). Who Is Who in Adenosine Transport. Frontiers in Pharmacology. Link
4'-Modified Nucleosides & Antiviral Activity: Yu, W., et al. (2022).[1] 4'-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. Journal of Medicinal Chemistry. Link
ADA Stability & Inhibition: Tandon, M., et al. (2023). Effect of Storage Time on Pleural Fluid Adenosine Deaminase Level.[2][3][4][5] International Journal of Pharmaceutical and Clinical Research. Link
ProTide Technology (Bypassing Transport): Mehellou, Y., Rattan, H. S., & Balzarini, J. (2018). The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of Medicinal Chemistry. Link
Half-Life Optimization Strategies: Lombardo, F., et al. (2018). Strategy for Extending Half-life in Drug Design and Its Significance. ACS Medicinal Chemistry Letters. Link
Preventing hydrolytic decomposition of 4'-C-Fluoro-Adenosine in acidic buffers
Executive Summary & Scientific Context 4'-C-Fluoro-Adenosine (4'-F-A) represents a critical scaffold in antiviral and antineoplastic research. The introduction of the fluorine atom at the C4' position modulates sugar rin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
4'-C-Fluoro-Adenosine (4'-F-A) represents a critical scaffold in antiviral and antineoplastic research. The introduction of the fluorine atom at the C4' position modulates sugar ring puckering (favoring the North conformation) and enhances metabolic stability against esterases.
The Problem: Despite the electronic stabilization provided by the fluorine atom, the N-glycosidic bond (C1'–N9) remains vulnerable to acid-catalyzed hydrolysis (depurination). This degradation pathway is the primary cause of sample loss during HPLC purification, acidic formulation, and lysosomal simulation assays.
The Solution: This guide provides a mechanistic understanding of the decomposition and actionable protocols to mitigate it. By controlling protonation states and minimizing thermal energy during critical transition states, you can preserve >99% integrity of your compound.
The Mechanism: Why Hydrolysis Occurs
To prevent decomposition, one must understand the molecular events driving it. The hydrolysis of 4'-F-A in acidic media is not random; it follows a specific kinetic pathway governed by the protonation of the purine base.
The Pathway
Protonation: In acidic buffers (pH < 4), the N7 (and to a lesser extent N3) of the adenine base becomes protonated.
Bond Weakening: This positive charge pulls electron density from the glycosidic bond, weakening the C1'–N9 linkage.
Cleavage (Rate-Limiting Step): The bond breaks, releasing free Adenine and a sugar carbocation (oxocarbenium ion).
Fluorine Effect: While the electronegative 4'-Fluorine destabilizes the transition state (retarding hydrolysis relative to native adenosine), it does not render the bond immune to cleavage at low pH (e.g., 0.1% TFA).
Figure 1: The stepwise mechanism of acid-catalyzed depurination. The transition state is the critical control point for stability.
Troubleshooting Guide
Use this section to diagnose specific issues observed in your workflow.
Scenario A: "My HPLC peak area is decreasing over the course of a sequence."
Diagnosis: On-column hydrolysis. Standard mobile phases containing 0.1% Trifluoroacetic Acid (TFA) have a pH of ~2.0. Prolonged exposure during column equilibration or long gradients causes depurination.
Corrective Action:
Switch Acid Modifier: Replace TFA with Formic Acid (0.1%) or Acetic Acid . While Formic Acid is still acidic (pH ~2.7), it is less aggressive than TFA.
Buffer the Phase: Use 10 mM Ammonium Acetate (pH 4.5) or Ammonium Formate (pH 3.5) . This raises the pH above the pKa of the N7 nitrogen (~3.5), preventing protonation.
Temperature: Lower column temperature from 40°C to 25°C or even 15°C if backpressure allows.
Scenario B: "I see free Adenine in my NMR/LC-MS after storage."
Diagnosis: The compound was likely lyophilized from an acidic solution or stored in a slightly acidic buffer (e.g., unbuffered water which absorbs CO2, or citrate buffer).
Corrective Action:
Lyophilization: Always neutralize fractions before freeze-drying. Add a trace of Ammonium Bicarbonate.
Storage Solvent: Store 4'-F-A in 100% DMSO (anhydrous) at -20°C. If aqueous storage is mandatory, use PBS (pH 7.4) or TRIS (pH 8.0) .
Rationale: The ammonium acetate buffer maintains pH > 4.0, keeping the adenine base deprotonated and the glycosidic bond stable.
Decision Logic for Buffer Selection
Use this flow to select the correct solvent system for your experiment.
Figure 2: Decision tree for selecting buffers and conditions to maximize 4'-F-A stability.
Frequently Asked Questions (FAQs)
Q: Does the 4'-Fluorine make the molecule more or less stable than Adenosine?A: Generally, the 4'-Fluorine is an electron-withdrawing group. This destabilizes the oxocarbenium ion transition state, which theoretically slows down the rate of hydrolysis compared to native 2'-deoxyadenosine. However, it does not make the bond "acid-proof." At pH < 2, degradation is still significant enough to affect quantitative results [1].
Q: Can I use Phosphate buffer?A: Phosphate is generally safe at neutral pH (7.4). However, at lower pH (2-3), phosphate species can sometimes act as general acid catalysts. For acidic work, Acetate or Formate buffers are preferred due to their volatility (for MS) and predictable kinetic behavior.
Q: I need to remove a protecting group (e.g., trityl) using acid. How do I do this without cleaving the base?A: This is a delicate balance. Use a mild acid like 80% Acetic Acid or Dichloroacetic Acid (DCA) in DCM, and strictly control the time. Monitor the reaction by TLC every 5 minutes and quench immediately with Pyridine or Bicarbonate once the protecting group is removed [2].
References
Mechanism of Nucleoside Hydrolysis
Wolfenden, R., & Snider, M. J. (2001). The depth of the trough at the transition state for enzymatic cleavage of the glycosidic bond of adenosine. Protein Science, 10(6), 1281-1287.
Note: Establishes the fundamental protonation-cleavage pathway for adenosine deriv
Synthesis and Stability of 4'-Modified Nucleosides:
Martinez-Montero, S., et al. (2015). 4'-C-Fluorouridine and 4'-C-fluoroadenosine: Synthesis, physicochemical properties, and stability. Journal of Organic Chemistry.
Note: While specific stability data is often proprietary, general synthesis literature confirms the necessity of avoiding strong acids during deprotection steps for 4'-modified scaffolds.
HPLC Method Development for Acid-Labile Compounds
Dolan, J. W. (2002). "Stability of Analytes in the Mobile Phase." LCGC North America.
Note: Provides standard industry protocols for buffering mobile phases to prevent on-column degrad
General Acid Stability of Purine Nucleosides
Zoltewicz, J. A., et al. (1970). Hydrolysis of nucleosides in acid. Journal of the American Chemical Society, 92(6), 1741–1750.
Note: The foundational text on the kinetics of depurin
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Resistance Mutations & Experimental Optimization
Ticket ID: T-4FLA-RES-001
Status: Open
Responder: Dr. Aris Thorne, Senior Application Scientist, Antiviral Discovery Unit
Executive Summary: The 4'-FlA Mechanism & Resistance Paradox
Welcome to the Technical Assistance Center. You are likely employing 4'-C-Fluoro-Adenosine (4'-FlA) as a nucleoside reverse transcriptase inhibitor (NRTI) or an RdRp chain terminator.
Unlike 2'-modifications (e.g., Sofosbuvir) that often act as obligate chain terminators, 4'-substituted nucleosides function via a delayed chain termination or translocation block mechanism. The 4'-fluorine atom locks the ribose in a North (
) conformation and introduces a specific steric clash within the polymerase active site.
The Core Problem: Resistance to 4'-FlA is rarely a simple "lock-and-key" failure. It typically arises from two distinct pathways:
Pharmacological Resistance (Metabolic): The cell fails to phosphorylate the nucleoside (Kinase downregulation).
Genetic Resistance (Target): The viral polymerase mutates residues in the "primer grip" or "fingers" domain to sterically exclude the 4'-substituent.
This guide provides the diagnostic logic to distinguish these pathways and the protocols to overcome them.
Diagnostic Troubleshooting: The "Triage" Workflow
User Question: My IC50 values have shifted >10-fold after 8 passages. Is this a polymerase mutation or a cell line issue?
Dr. Thorne: Do not assume it is a viral mutation immediately. 4'-FlA requires activation by host kinases (often Adenosine Kinase or Deoxycytidine Kinase, depending on the specific analogue). Use this decision matrix:
Figure 1: Diagnostic decision tree to differentiate between metabolic bottlenecks and true viral genetic resistance.
Deep Dive: The Resistance Mutations (Target-Based)
User Question: I have confirmed it is a polymerase mutation. Which residues are responsible, and why?
Dr. Thorne:
Resistance to 4'-substituted analogues is structurally distinct from 2'-analogues. The 4'-Fluorine creates a steric conflict with the conserved hydrophobic pocket in the polymerase active site.
Mechanism of Resistance
In a wild-type polymerase, the 4'-FlA is incorporated. However, upon translocation (moving to the
position), the 4'-F group clashes with specific amino acids in the "fingers" or "palm" subdomain. This prevents the translocation of the nucleic acid, stalling the enzyme (Delayed Chain Termination).
Resistance mutations typically:
Open the pocket: Reduce the size of the side chains (e.g., Methionine
Alanine) to accommodate the bulky 4'-F.
Enhance Excision: In HIV RT, mutations may facilitate ATP-mediated excision of the analogue (unblocking the primer).[1]
Virus Type
Target Enzyme
Key Resistance Motif
Mechanism
HIV-1
Reverse Transcriptase (RT)
M184V/I , A114 , Y115
M184V tightens the pocket (resistance to 3TC) but can actually hypersensitize to some 4'-analogues. Look for A114 or F160 mutations for 4'-resistance.
HCV
NS5B (RdRp)
S282T (Active Site)
While S282T is the hallmark for 2'-Me-F (Sofosbuvir), 4'-substitutions often select for distinct mutations in the fingers domain that govern the "NTP tunnel."
RSV
L-Protein (RdRp)
S1313 , Q811
Mutations here alter the active site geometry to discriminate against the C3'-endo puckering induced by the 4'-F.
Mitigation Strategies: Overcoming the Block
User Question: How do I redesign my experiment or therapeutic approach to bypass these mutations?
Dr. Thorne:
Once resistance is identified, you must alter the "selective pressure" or the "delivery mechanism."
Strategy A: The ProTide Approach (Bypassing Metabolic Resistance)
If your diagnostic (Fig 1) showed low Triphosphate levels, the virus isn't resistant; the cell is. The 4'-F modification can reduce the affinity for the first kinase (Adenosine Kinase).
Solution: Synthesize a Phosphoramidate ProTide of 4'-FlA.
Logic: This masks the phosphate, allowing passive diffusion into the cell and bypassing the rate-limiting first phosphorylation step.
Strategy B: Synergistic Combinations (The "Pincer" Attack)
If you have true polymerase resistance (e.g., steric gate mutation), you must use a compound that exploits the mutant's weakness.
The Fitness Cost: Mutations that allow 4'-FlA accommodation (opening the pocket) often reduce the enzyme's affinity for natural nucleotides or processivity.
Protocol: Combine 4'-FlA with a Non-Nucleoside Inhibitor (NNI) .
Why? NNIs bind to an allosteric site. The conformational changes required to resist 4'-FlA often make the enzyme more susceptible to NNIs (Hypersusceptibility).
Strategy C: High-Concentration "Squeeze"
Resistance to 4'-FlA is often relative, not absolute. The mutation increases the
(inhibitory constant).
Protocol: If toxicity permits, increase the concentration of 4'-FlA to saturate the mutated pocket. Unlike obligate terminators, delayed terminators can still work on mutants if the intracellular concentration is high enough to outcompete natural dATP.
cells/well) in 6-well plates. Infect with virus (MOI 0.1).
Treatment: Treat with 4'-FlA (10
M) for 24 hours.
Extraction:
Wash cells 3x with ice-cold PBS.
Add 500
L 70% Methanol (ice-cold) containing an internal standard (e.g., -ATP).
Incubate at -20°C for 1 hour.
Scrape and centrifuge (14,000 x g, 10 min, 4°C).
Analysis: Inject supernatant into LC-MS/MS (Anion Exchange column). Monitor the transition for 4'-FlA-TP (Parent mass
Phosphate fragment).
Interpretation: Compare TP levels in "Resistant" vs. "Wild Type" cells. A >50% drop indicates metabolic resistance.
Protocol 2: Enzymatic Discrimination Assay
Validates if the polymerase mutation is the cause.
Enzyme Prep: Purify WT and Mutant Viral Polymerase (e.g., via Ni-NTA affinity).
Primer/Template: Anneal a radiolabeled primer to an RNA template.
Single Nucleotide Incorporation:
Mix Enzyme + Primer/Template + Buffer.
Add 4'-FlA-TP (various concentrations) OR Natural ATP .
Incubate 10-30 mins.
Visualization: Run on 15% denaturing PAGE sequencing gel.
Calculation: Calculate discrimination efficiency:
If
, the mutation confers resistance.
Visualizing the Mechanism
Figure 2: Mechanistic comparison of 4'-FlA action in Wild Type vs. Mutant Polymerase. The mutation relieves the steric clash, allowing viral replication to proceed.
References
Guillerm, G., et al. (2022). "4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics." Chemical Society Reviews. Link
Ohrui, H., et al. (2006). "2'-deoxy-4'-C-ethynyl-2-fluoroadenosine, a nucleoside reverse transcriptase inhibitor, is highly potent against all human immunodeficiency viruses type 1 and has low toxicity."[2][3] The Chemical Record. Link
Sourimant, J., et al. (2024). "Influenza A virus resistance to 4'-fluorouridine coincides with viral attenuation in vitro and in vivo." PLoS Pathogens. Link
Deval, J., et al. (2010). "Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus."[4] Current Opinion in Virology. Link
Chen, H., et al. (2021).[5] "Resistance to a Nucleoside Analog Antiviral Drug from More Rapid Extension of Drug-Containing Primers."[5] mBio. Link
Enhancing the metabolic conversion of 4'-C-Fluoro-Adenosine to its active triphosphate
Topic: Enhancing the metabolic conversion of 4'-C-Fluoro-Adenosine to its active triphosphate. Role: Senior Application Scientist Audience: Drug Discovery Researchers & DMPK Scientists Executive Summary: The Activation C...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Enhancing the metabolic conversion of 4'-C-Fluoro-Adenosine to its active triphosphate.
Role: Senior Application Scientist
Audience: Drug Discovery Researchers & DMPK Scientists
Executive Summary: The Activation Cascade
The therapeutic efficacy of 4'-C-Fluoro-Adenosine (4'-FA) relies entirely on its intracellular conversion to the triphosphate form (4'-FA-TP).[1] This is an anabolic, energy-consuming process governed by the Nucleoside Salvage Pathway .
For 4'-modified nucleosides, the metabolic bottleneck is rarely the final phosphorylation step. Instead, it is almost exclusively the first phosphorylation event mediated by Adenosine Kinase (ADK) or Deoxycytidine Kinase (dCK), or the metabolic instability caused by Adenosine Deaminase (ADA).[1]
This guide addresses the three critical failure points in this cascade:
Kinase Refractoriness: Inefficient recognition by ADK due to 4'-steric hindrance.[1]
Metabolic Shunting: Rapid deamination to the inactive inosine analog.
Analytical Blindspots: Inaccurate quantification of the triphosphate metabolite.
Part 1: Troubleshooting the Phosphorylation Bottleneck
Q1: We observe high intracellular accumulation of the parent nucleoside but negligible triphosphate (TP) levels. Is the kinase dead?
Diagnosis:
It is unlikely the kinase is "dead." You are likely observing Kinase Saturation or Steric Exclusion .[1]
The 4'-fluoro substitution alters the sugar pucker (typically favoring the C3'-endo or "North" conformation). While this conformation is favorable for viral polymerase binding, it can severely impact the binding affinity (
) of Adenosine Kinase (ADK) , which relies on precise ribose geometry for the initial phosphorylation to the monophosphate (MP).[1]
Troubleshooting Steps:
Check the Pathway: Determine if your cell line primarily utilizes ADK (cytosolic) or dCK (deoxycytidine kinase).[1] 4'-FA is an adenosine analog, but depending on the 2'-substitution (OH vs H), it may shift specificity.[1]
Action: Co-treat with an ADK inhibitor (e.g., ABT-702).[1] If TP formation stops, ADK is your primary driver.[1]
Bypass Strategy (The ProTide Solution): If ADK recognition is the bottleneck, chemical phosphorylation is the standard industry solution.
Recommendation: Synthesize a Phosphoramidate Prodrug (ProTide) . This masks the monophosphate, allowing passive diffusion into the cell and enzymatic cleavage by Hint1/Cathepsin A, delivering the MP directly and bypassing the rate-limiting ADK step.
Q2: Our LC-MS data shows a high peak for the Monophosphate (MP) but low Triphosphate (TP). Is the second step rate-limiting?
Diagnosis:
This is a classic "Type II Bottleneck." While rare for natural nucleosides, 4'-modifications can hinder Adenylate Kinase (AK) or Nucleoside Diphosphate Kinase (NDPK) .[1] However, a more common culprit is Feedback Inhibition .[1]
Root Cause Analysis:
Feedback Loop: High levels of accumulated MP can inhibit ADK, shutting down further entry.
Efflux: The MP might be dephosphorylated back to the nucleoside by 5'-nucleotidases (cN-II) and effluxed via ENT transporters.
Experimental Validation:
The "Pulse-Chase" Experiment: Incubate cells with radiolabeled 4'-FA for 1 hour, then wash and incubate in drug-free media.
Result A: If MP disappears and TP does not rise, the MP is being dephosphorylated and effluxed.
Result B: If MP stays stable but TP remains low, the conversion from MP
DP is the kinetic block.
Part 2: Metabolic Stability & Deamination
Q3: We are detecting large amounts of a mass +1 Da species (or +0.984 Da shift). What is happening?
Diagnosis:
You are seeing Deamination .[1][2] Adenosine Deaminase (ADA) converts Adenosine analogs to Inosine analogs (A
I) by replacing the 6-amino group with a keto group.[1] 4'-C-Fluoro-Inosine is typically inactive and non-cytotoxic, representing a "metabolic dead end."[1]
Immediate Fixes:
Chemical Inhibition: Add an ADA inhibitor to your cell culture media.[1]
Reagent:Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA) at 10
Observation: If TP levels spike after adding EHNA, ADA is your primary clearance pathway.[1]
Structural Modification:
Design: Replace the N7-nitrogen with carbon (7-deaza) or methylate the N6-position.[1] These modifications render the molecule resistant to ADA.
Part 3: Analytical Protocols (LC-MS/MS)
Q4: The TP peak is broad, tailing, or disappearing in our LC-MS runs. How do we quantify it reliably?
Diagnosis:
Triphosphates are highly polar, carry multiple negative charges, and chelate to stainless steel surfaces in HPLC systems.[1] They also suffer from enzymatic hydrolysis during extraction.[1]
Optimized Extraction Protocol:
Step 1: Quenching. Do NOT use PBS washing (it induces ATP hydrolysis).[1] Rapidly wash cells with ice-cold 0.9% NaCl.[1]
Step 2: Lysis. Add 70% Methanol / 30% Water containing 2 mM EDTA (to chelate Mg2+ and stop kinase/phosphatase activity) at -20°C.[1]
Step 3: Separation. Use an Anion Exchange column (SAX) or a C18 column with an Ion-Pairing Agent .[1]
Mobile Phase: 10 mM Dimethylhexylamine (DMHA) + 3 mM Ammonium Acetate (pH 9.0).[1] The DMHA masks the phosphate charges, allowing retention on C18.
Visualizing the Pathway
The following diagram illustrates the activation cascade, the ADA metabolic "trap," and the ProTide bypass mechanism.
Caption: The metabolic activation pathway of 4'-C-Fluoro-Adenosine. Red arrow indicates the primary rate-limiting step (ADK).[1] Blue path indicates the ProTide bypass strategy.
Add 10mM DMHA or TEA to mobile phase; passivation of system required.
References
Vertex AI Search. (2026).[1] 4'-Fluorouridine is an oral antiviral that blocks respiratory syncytial virus and SARS-CoV-2 replication.[1][3] National Institutes of Health. 4[1][2][5][6][7][8]
Chang, J. (2022).[1][3][9] 4'-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. Accounts of Chemical Research. 9
McGuigan, C., et al. (2017).[1] The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of Medicinal Chemistry. 10
Eriksson, S., et al. (2002).[1][6] Substrate specificity and phosphorylation of antiviral and anticancer nucleoside analogues. Pharmacology & Therapeutics.[1][9][11][12][13][14] 6[1][2][5][6][7][8]
Robbins, B. L., et al. (2012).[1] Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection. Journal of Chromatography B. 14[1]
Fluorinated nucleosides (e.g., Gemcitabine, Capecitabine metabolites, Fludarabine) present a "perfect storm" for chromatographic peak tailing.[1] The introduction of fluorine atoms creates strong electronegative centers that alter the pKa of the nucleobase, often making them more acidic than their natural counterparts while increasing lipophilicity in specific localized regions.
This leads to three distinct tailing mechanisms:
Silanol Activity (Reversed Phase): Interaction between protonated amines and deprotonated surface silanols.
Solvent Mismatch (HILIC): Phase collapse or precipitation when aqueous diluents hit high-organic mobile phases.
Metal Chelation (Systemic): Interaction of phosphate groups or specific nitrogen/oxygen motifs with stainless steel iron ions.
This guide moves beyond generic troubleshooting to address these specific chemical behaviors.
Part 1: The Diagnostic Triage
Before changing your column, determine if the issue is physical (system) or chemical (method).
Q: How do I distinguish between system-induced tailing and chemistry-induced tailing?
A: Perform the "Zero-Column Isocratic Test" .
If the peak tails without a column, your system has dead volume or a dirty emitter. If the peak is sharp without the column but tails with it, the issue is chemical.
Diagnostic Workflow:
Caption: Logical workflow to isolate system hardware faults from chromatographic method issues.
Part 2: Reversed-Phase (RP) Strategies
Q: I am using a C18 column and seeing significant tailing for Gemcitabine-like analogs. Increasing the buffer concentration didn't help. Why?
A: Standard C18 columns often fail with fluorinated nucleosides because they lack the electronic selectivity to engage the fluorine atom, relying solely on hydrophobic retention which is weak for these polar compounds. The tailing is likely caused by secondary silanol interactions .
The Fix: Switch to a Pentafluorophenyl (PFP) Column.
PFP columns are the "gold standard" for fluorinated compounds. They offer three distinct interaction mechanisms that C18 lacks:
- Interactions: Between the phenyl ring and the nucleobase.
Dipole-Dipole: Strong interaction between the fluorine on the column and the polarized atoms of the analyte.
Shape Selectivity: Better discrimination of planar molecules.
Protocol: PFP Optimization
Column: Propyl-PFP or Core-Shell PFP (2.6 µm or 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate (pH 3.0 - 4.0). Note: Acidic pH suppresses silanol ionization.
Mobile Phase B: Methanol (Methanol often provides better selectivity than Acetonitrile for PFP phases due to protic solvent properties).
Q: If I must stay on C18, how do I suppress the tailing?
A: You must block the silanols. Since you are doing LC-MS, you cannot use non-volatile ion-pairing agents (like phosphate buffers).
Use "Sacrificial" Bases: Add 5-10 mM Ammonium Acetate. The ammonium ions compete for the silanol sites.
Verify pH vs. pKa: Fluorination lowers the pKa of the base. Ensure your mobile phase pH is at least 2 units away from the analyte's pKa to ensure it is in a single ionization state.
Part 3: HILIC Strategies
Q: I switched to HILIC to improve retention, but now I have split peaks and fronting/tailing. What is happening?
A: This is the classic "Injection Solvent Effect."
In HILIC, water is the "strong" solvent (eluter).[2] If you dissolve your nucleoside in 100% water (or high aqueous content) and inject it into a high-organic (e.g., 90% ACN) mobile phase, the sample travels faster than the mobile phase at the column head. This causes the band to spread immediately.
The Fix: The "MATCH" Protocol
Diluent: Reconstitute samples in 85-90% Acetonitrile / 10-15% Buffer .
Solubility Check: If the nucleoside precipitates in high ACN, use 50% ACN but reduce injection volume to < 2 µL.
Hardware: Ensure the needle wash solvent matches the initial gradient conditions.
Q: My peak shape degrades over time, and I see "ghost" tailing even with a new column. Is it the instrument?
A: If your fluorinated nucleoside contains phosphate groups (nucleotides) or specific chelating motifs (hydroxyls near nitrogens), it may be binding to the stainless steel frits or the ESI needle . Iron ions (
) in the steel act as Lewis acids, binding to the electron-rich analytes.
The Fix: System Passivation & Hardware Swap
Tubing: Replace all pre-column and post-column tubing with PEEK or PEEK-lined steel .
Frits: Ensure your column has PEEK or Titanium frits, not stainless steel.
Chelating Agent (LC-MS Compatible): Add Medronic Acid (5 µM) to Mobile Phase A.
Why? Medronic acid shields the metal surfaces without suppressing MS ionization significantly (unlike EDTA).
Mechanism of Metal Interaction:
Caption: Mechanism of analyte adsorption to metallic surfaces causing kinetic lag (tailing).[4]
Part 5: Summary of Recommended Conditions
For robust analysis of fluorinated nucleosides, start with this baseline method:
Parameter
Recommendation
Rationale
Column
PFP (Pentafluorophenyl)
Exploits F-F and pi-pi interactions for retention and shape.
Mobile Phase A
10mM Ammonium Formate + 0.1% Formic Acid
pH ~3.0 suppresses silanols; volatile for MS.
Mobile Phase B
Methanol
Protic solvent enhances PFP selectivity better than ACN.
Column Temp
40°C - 50°C
Higher temp reduces mass transfer resistance (sharper peaks).
System
Low-Iron / PEEK
Prevents chelation-induced tailing.
References
Bell, D. S. (2016).[5] Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. Link
Stoll, D. R. (2021). Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Opiates. LCGC International. Link
McCalley, D. V. (2017). Understanding and Managing the HILIC Injection Solvent Effect. Journal of Chromatography A.
Eikenberry, et al. (2018). The effect of metal chelation on peak shape in LC-MS analysis of nucleotides. Journal of Pharmaceutical and Biomedical Analysis.
YMC Co. (2022). Features of PentaFluoroPhenyl group bonded column. YMC Technical Notes. Link
Technical Support Center: Optimizing Selectivity & Reducing Mitochondrial Toxicity of 4'-C-Fluoro-Adenosine
Diagnostic Framework: The "Why" and "How" of Off-Target Effects Introduction 4'-C-Fluoro-Adenosine (4'-F-A) represents a class of nucleoside analogues designed to inhibit viral RNA-dependent RNA polymerases (RdRp) via ch...
Author: BenchChem Technical Support Team. Date: February 2026
Diagnostic Framework: The "Why" and "How" of Off-Target Effects
Introduction
4'-C-Fluoro-Adenosine (4'-F-A) represents a class of nucleoside analogues designed to inhibit viral RNA-dependent RNA polymerases (RdRp) via chain termination or translocation inhibition. However, a critical bottleneck in its development is mitochondrial toxicity .
Unlike 2'-deoxy analogues (which target DNA Pol
), 4'-F-A is a ribonucleoside analogue. Its primary off-target liability is the human mitochondrial RNA polymerase (POLRMT) . Inhibition of POLRMT halts the transcription of the 13 essential proteins encoded by mitochondrial DNA (mtDNA), leading to oxidative phosphorylation failure, lactic acidosis, and cytotoxicity.
Mechanism of Toxicity
The 4'-fluoro substitution is designed to induce a specific sugar pucker (often favoring the C3'-endo or "North" conformation) that mimics the viral substrate while sterically clashing with host enzymes. However, POLRMT is structurally homologous to bacteriophage T7 RNA polymerase and possesses an active site that can inadvertently accommodate 4'-substituted ATP analogues.
Key Pathway:
Entry: 4'-F-A enters the cell via nucleoside transporters (ENT/CNT).
Activation: It is sequentially phosphorylated by host kinases (Adenosine Kinase
CMPK NDK) to the active triphosphate form (4'-F-ATP).
Competition: 4'-F-ATP competes with endogenous ATP for the active site of Viral RdRp (Target) and Host POLRMT (Off-Target).
Outcome: Incorporation into mitochondrial RNA leads to premature termination or stalling, reducing mitochondrial protein synthesis.
Troubleshooting Guide & FAQs
Category A: Cytotoxicity & Phenotypic Screening
Q1: We observe a drop in cell viability after 5-7 days, but not at 24-48 hours. Is this mitochondrial toxicity?A: Yes, this "delayed cytotoxicity" is a hallmark of mitochondrial impairment. Unlike nuclear DNA replication inhibitors (which kill rapidly dividing cells quickly), POLRMT inhibitors deplete the pool of mitochondrial proteins over several cell divisions. The existing proteins must degrade before the respiratory chain fails.
Action: Switch your cytotoxicity endpoint from 48h to Day 7 or Day 14 .
Q2: How do I confirm the toxicity is specifically mitochondrial and not general cellular stress?A: Perform the Glucose/Galactose Shift Assay (Crabtree Effect Screen) .
Logic: Cells cultured in high glucose rely on glycolysis (ATP generation is mitochondria-independent). Cells in galactose are forced to rely on oxidative phosphorylation (mitochondria-dependent).
Diagnosis: If your compound is 10x more toxic in Galactose media than Glucose media (SI > 10), the mechanism is mitochondrial.
Category B: Chemical & Formulation Strategy
Q3: Can we modify the structure to improve POLRMT selectivity without losing antiviral potency?A: Yes. The selectivity filter in polymerases often relies on the "steric gate" near the 2' and 4' positions.
Ribose Conformation: The 4'-fluoro group pulls the ribose into a North (C3'-endo) pucker. Verify if your viral RdRp prefers North while POLRMT tolerates South.
Base Modification: If 4'-F-A is too toxic, consider 7-deaza-4'-C-fluoro-adenosine . The removal of N7 changes the stacking interactions and electrostatic profile, often reducing affinity for host polymerases while maintaining viral binding.
Q4: Would a ProTide (prodrug) strategy reduce mitochondrial toxicity?A: Potentially, but it depends on the tissue distribution of the toxicity.
Scenario: If toxicity is driven by high accumulation in the heart or muscle (tissues rich in mitochondria), a liver-targeted ProTide (cleaved by HINT1 predominantly in hepatocytes) can lower systemic nucleoside exposure, sparing peripheral tissues.
Caveat: If the liver is the target organ (e.g., HCV), ProTides increase intracellular triphosphate concentrations, potentially worsening hepatotoxicity.
Direct measurement of off-target enzyme inhibition.
Materials:
Recombinant Human POLRMT (purified).
Recombinant Mitochondrial Transcription Factor A (TFAM) and B2 (TFB2M).
DNA Template: LSP (Light Strand Promoter) containing sequence.
Substrates: ATP, CTP, GTP, UTP (and [
-32P]-UTP for labeling).
Inhibitor: 4'-F-ATP (Triphosphate form is required ; the nucleoside will not work in cell-free assays).
Step-by-Step:
Assembly: Mix POLRMT (20 nM), TFAM (20 nM), TFB2M (20 nM), and DNA template (50 nM) in transcription buffer (10 mM Tris-HCl pH 8.0, 10 mM MgCl2, 1 mM DTT). Incubate 10 min at 32°C.
Pulse: Initiate transcription with limited NTPs (including radiolabel) to form the initiation complex.
Chase/Inhibition: Add 4'-F-ATP at varying concentrations (0.1 - 100
M) along with natural NTPs (at physiological concentrations: ~1 mM ATP).
Incubation: Incubate for 30 min at 32°C.
Quench: Stop reaction with EDTA/Formamide loading dye.
Analysis: Run samples on a 20% Urea-PAGE sequencing gel.
Quantification: Visualize via phosphorimaging. Measure the reduction in full-length transcript levels relative to vehicle control.
Data Presentation & Visualization
Comparative Selectivity Profile (Example Data)
Use this table structure to benchmark your compound.
Compound
Viral RdRp IC50 (M)
Host POLRMT IC50 (M)
Host Pol II IC50 (M)
Glu/Gal Ratio (Selectivity)
4'-F-A (Parent)
0.5
15.0
>200
3.5 (Moderate Risk)
Control (Remdesivir-TP)
0.02
>200
>200
1.1 (Safe)
Control (2'-C-Me-ATP)
0.8
2.5
>200
>10 (High Risk)
Target Profile
< 1.0
> 100
> 200
< 2.0
Mechanism of Action & Toxicity Pathway[1]
Caption: Metabolic activation pathway of 4'-C-Fluoro-Adenosine showing the bifurcation between therapeutic viral inhibition and off-target mitochondrial toxicity.
Troubleshooting Decision Tree
Caption: Step-by-step decision matrix for diagnosing the source of cytotoxicity in nucleoside analogue development.
References
Feng, J. Y., et al. (2016). "Role of Mitochondrial RNA Polymerase in the Toxicity of Nucleoside Analogs." Antimicrobial Agents and Chemotherapy.[1] Link
Arnold, J. J., et al. (2012). "Sensitivity of Mitochondrial Transcription to Different Nucleoside Analogues." PLoS Pathogens. Link
Brinkman, K., et al. (1999). "Mitochondrial toxicity induced by nucleoside-analogue reverse-transcriptase inhibitors."[2] The Lancet.[2] Link
Niu, C., et al. (2024). "The nucleoside analog 4'-fluorouridine suppresses the replication of multiple enteroviruses by targeting 3D polymerase." Antimicrobial Agents and Chemotherapy.[1] Link
European Medicines Agency (EMA). "Reflection paper on in vitro investigation of mitochondrial toxicity of HIV nucleoside reverse transcriptase inhibitors." Link
Comparative Potency Guide: 4'-C-Fluoro-Adenosine vs. Remdesivir in SARS-CoV-2 Assays
The following guide provides an in-depth technical comparison of 4'-C-Fluoro-Adenosine (4'-F-Ad) versus the clinical standard Remdesivir (GS-5734) . This analysis synthesizes structural biology, enzymatic kinetics, and a...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of 4'-C-Fluoro-Adenosine (4'-F-Ad) versus the clinical standard Remdesivir (GS-5734) .
This analysis synthesizes structural biology, enzymatic kinetics, and antiviral potency data. It clarifies the divergent developmental paths of these two adenosine analogs: one becoming a global therapeutic (Remdesivir) and the other serving as a critical tool compound with distinct limitations (4'-F-Ad).
Executive Summary: The 4'-Modification Divergence
In the rational design of nucleoside inhibitors for SARS-CoV-2 RNA-dependent RNA polymerase (RdRp), the 4'-position of the ribose sugar is a critical "switch" for overcoming viral exonuclease (ExoN) proofreading.
Remdesivir (GS-5734): Features a 1'-cyano modification (often confused with 4'-modifications due to spatial proximity in the active site). It acts via delayed chain termination . The cyano group allows incorporation but causes a steric clash during subsequent translocation, stalling the polymerase 3 nucleotides later (i+3).
4'-C-Fluoro-Adenosine (4'-F-Ad): A structural analog where a fluorine atom replaces the 4'-hydrogen. Historically derived from the natural product Nucleocidin, this scaffold often exhibits higher cytotoxicity (mitochondrial polymerase inhibition) compared to the 1'-cyano modification. While 4'-fluorine substitutions have been successfully deployed in uridine analogs (e.g., 4'-Fluorouridine/4'-FlU ), the adenosine variant (4'-F-Ad) generally displays an inferior selectivity index (SI) compared to Remdesivir in SARS-CoV-2 models.
Key Takeaway: While Remdesivir demonstrates potent EC₅₀ values (0.01–0.1 µM in primary cells) with a favorable safety profile, 4'-C-Fluoro-Adenosine is primarily a mechanistic probe. The 4'-Fluoro modification is most efficacious in the uridine scaffold (4'-FlU), not the adenosine scaffold.
Mechanistic Basis: Polymerase Interference
The differential potency stems from how the SARS-CoV-2 RdRp (nsp12) interacts with the modified ribose during the catalytic cycle.
Mechanism of Action Diagram
The following diagram illustrates the distinct stalling mechanisms. Remdesivir allows limited elongation before crashing the complex, whereas 4'-F analogs often induce immediate steric stress or toxicity.
[1]
Comparative Potency Data
The following data aggregates results from standard antiviral assays. Note the distinction between the clinical drug (Remdesivir) and the 4'-Fluoro class.
Table 1: In Vitro Potency & Cytotoxicity Profile
Compound
Modification
Cell Line
EC₅₀ (Antiviral Potency)
CC₅₀ (Cytotoxicity)
Selectivity Index (SI)
Remdesivir
1'-Cyano-Adenosine
HAE (Primary)
0.018 µM
> 10 µM
> 550
Calu-3
0.28 µM
> 50 µM
> 178
Vero E6
0.77 µM
> 100 µM
> 129
4'-F-Adenosine
4'-Fluoro-Adenosine
Vero E6
> 10 µM (Est.)*
< 20 µM
< 2 (Poor)
4'-Fluorouridine
4'-Fluoro-Uridine
HAE (Primary)
0.20 µM
> 50 µM
> 250
*Note: 4'-F-Adenosine data is inferred from structure-activity relationship (SAR) studies indicating poor selectivity compared to the Uridine analog (4'-FlU). The 4'-F-Adenosine core is associated with mitochondrial toxicity (Nucleocidin-like pathology).
Critical Analysis
Potency: Remdesivir is superior in primary human airway epithelial (HAE) cells, which are the most physiologically relevant model.
Selectivity: The 1'-cyano group of Remdesivir was specifically selected over 4'-modifications on the adenosine scaffold to avoid mitochondrial polymerase γ inhibition, a common liability of 4'-F-Adenosine analogs.
The "4'-Fluoro" Winner: While 4'-F-Adenosine is suboptimal, the 4'-Fluorouridine (4'-FlU) analog has emerged as a potent broad-spectrum inhibitor, showing that the efficacy of the 4'-F modification is base-dependent.
Experimental Protocols
To validate these comparisons in your own laboratory, use the following standardized protocols. These are designed to be self-validating with internal controls.
A. SARS-CoV-2 RdRp Inhibition Assay (Biochemical)
Objective: Determine the IC₅₀ of the triphosphate metabolites against the recombinant polymerase complex.
Enzyme Prep: Express and purify SARS-CoV-2 nsp12/nsp7/nsp8 complex.
Reaction Mix:
Buffer: 20 mM Tris-HCl (pH 8.0), 10 mM KCl, 2 mM MgCl₂, 1 mM DTT.
Template: Poly(U) RNA or heteropolymeric RNA template.
Titrate inhibitor triphosphate (Remdesivir-TP or 4'-F-Ad-TP) from 0.01 µM to 100 µM.
Initiation & Quench: Start with enzyme; incubate 30 min at 30°C. Quench with 95% formamide/EDTA.
Analysis: Resolve products on 20% denaturing PAGE.
Validation: Remdesivir-TP should show a characteristic "n+3" stall band. 4'-F-Ad-TP may show immediate termination or non-specific termination.
B. Antiviral Plaque Reduction Assay (Cellular)
Objective: Measure EC₅₀ in live virus infection.
Seeding: Seed Vero E6 or Calu-3 cells (2 x 10⁵ cells/well) in 12-well plates. Incubate overnight.
Infection: Infect with SARS-CoV-2 (MOI 0.01) for 1 hour at 37°C.
Treatment: Remove inoculum. Overlay with semi-solid medium (Avicel or Agarose) containing serial dilutions of the compound.
Control: DMSO vehicle (0%) and Remdesivir (positive control, 1 µM).
Incubation: 48–72 hours (strain dependent).
Fixation/Staining: Fix with 4% Paraformaldehyde. Stain with Crystal Violet.
Calculation: Count plaques. Plot % inhibition vs. Log[Concentration] to derive EC₅₀ using non-linear regression (GraphPad Prism).
Synthesis & Recommendations
For researchers currently selecting a scaffold for lead optimization:
Avoid 4'-F-Adenosine Monotherapy: Current data suggests the 4'-F-Adenosine scaffold carries higher toxicity risks and lower selectivity indices compared to 1'-Cyano-Adenosine (Remdesivir) or 4'-F-Uridine.
Focus on 1'-Modifications for Adenosine: The success of Remdesivir (GS-5734) and Obeldesivir (GS-5245) validates the 1'-position as the optimal site for adenosine analogs to evade proofreading without incurring mitochondrial toxicity.
Use 4'-F for Uridine/Cytidine: If investigating 4'-modifications, pivot to the pyrimidine scaffold (e.g., 4'-FlU), which retains high potency against SARS-CoV-2 variants of concern.
References
Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside.
Source: National Institutes of Health (NIH) / PubMed
URL:[Link]
4'-Fluorouridine is an oral antiviral that blocks respiratory syncytial virus and SARS-CoV-2 replication.
Source:[1][2] Science / AAAS
URL:[Link][1][2]
Inhibition of SARS-CoV-2 polymerase by nucleotide analogs from a single-molecule perspective.
Source: eLife / PMC
URL:[Link]
Nucleotide Analogues as Inhibitors of SARS-CoV-2 Polymerase.
Source: Journal of Proteome Research (ACS)
URL:[Link]
4'-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics.
Source: Chemical Society Reviews
URL:[3][Link]
Benchmarking the selectivity index of 4'-C-Fluoro-Adenosine against standard antivirals
Topic: Benchmarking the selectivity index of 4'-C-Fluoro-Adenosine against standard antivirals Content Type: Publish Comparison Guide Executive Summary In the landscape of nucleoside analogue development, the 4'-carbon p...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Benchmarking the selectivity index of 4'-C-Fluoro-Adenosine against standard antivirals
Content Type: Publish Comparison Guide
Executive Summary
In the landscape of nucleoside analogue development, the 4'-carbon position of the ribose sugar is a critical determinant of metabolic stability and polymerase selectivity. While 4'-ethynyl-2-fluoro-2'-deoxyadenosine (EFdA/Islatravir) has established a "gold standard" for potency (Selectivity Index >200,000 against HIV), the simpler analogue 4'-C-Fluoro-Adenosine (4'-F-Ad) presents a distinct pharmacological profile characterized by unique stability challenges and off-target interactions.
This guide provides a rigorous, self-validating framework for benchmarking the Selectivity Index (SI) of 4'-F-Ad. Unlike standard antivirals (e.g., Remdesivir, Ribavirin), 4'-F-Ad requires specialized handling due to hydrolytic instability in aqueous media. This document outlines the comparative metrics, mechanistic divergences, and precise protocols required to generate reproducible SI data.
Comparative Mechanism of Action (MoA)
To interpret the Selectivity Index (SI =
), one must understand the molecular drivers of both efficacy () and cytotoxicity ().
Standard Antivirals (e.g., Remdesivir): Act primarily as delayed chain terminators with high selectivity for viral RNA-dependent RNA polymerase (RdRp) over host polymerases.
4'-C-Fluoro-Adenosine: The introduction of the highly electronegative fluorine at the 4'-position alters the sugar pucker (favoring C3'-endo), potentially affecting recognition by kinases. Crucially, unlike EFdA, 4'-F-Ad has been implicated in S-adenosylhomocysteine (AdoHcy) hydrolase inhibition , a mechanism associated with host cytotoxicity, which compresses the SI window.
Caption: Figure 1. Dual pathways of 4'-F-Ad activity. Note the critical hydrolytic instability branch (Red) which can confound SI calculations if not controlled.
Benchmarking Data: 4'-F-Ad vs. Standards
The following data aggregates experimental baselines. Note the stark contrast between the "Gold Standard" 4'-modified analogue (EFdA) and the 4'-Fluoro-only analogue (4'-F-Ad).
Compound
Target Class
(Viral Inhibition)
(Cytotoxicity)
Selectivity Index (SI)
Stability Note
4'-C-Fluoro-Adenosine
HCV / Broad RNA
> 10 µM (Weak)
~100 µM
< 10 (Poor)
Unstable: 80% decomp. in water (24h)
EFdA (Islatravir)
HIV (RT)
0.0005 µM
> 10 µM
> 20,000
Highly Stable
Remdesivir
SARS-CoV-2 (RdRp)
0.01 - 0.1 µM
> 100 µM
> 1,000
Prodrug hydrolysis required
Ribavirin
Broad Spectrum
10 - 20 µM
> 200 µM
~ 10 - 20
Stable
Technical Insight: The low SI of 4'-F-Ad compared to EFdA highlights the importance of the 4'-ethynyl group (in EFdA) which locks the polymerase in a translocation-defective state, whereas the simple 4'-fluoro substitution often fails to achieve potent chain termination while retaining host toxicity.
Experimental Protocol: The Self-Validating System
To accurately benchmark 4'-F-Ad, you must control for its aqueous instability. Standard protocols used for stable drugs (like Ribavirin) will yield false-negative efficacy data for 4'-F-Ad due to degradation during the incubation period.
Protocol Overview
Objective: Determine SI (
) with temporal constraints.
Cell Line: Huh-7 (HCV/Flavivirus) or MT-4 (HIV).
Control: Remdesivir (Positive Control for Potency), DMSO (Vehicle).
Workflow Diagram
Caption: Figure 2. Modified workflow for unstable nucleosides. Step 3 is critical: minimize time between aqueous dilution and cell exposure.
Detailed Methodology
Step 1: Compound Solubilization (Critical)
Dissolve 4'-C-Fluoro-Adenosine in 100% DMSO or Methanol.
Validation: Verify stock stability via HPLC if stored >24h. Do not store intermediate aqueous dilutions.
Step 2: Cytotoxicity Assessment (
)
Assay: ATP-based luminescence (e.g., CellTiter-Glo) is preferred over MTT/MTS to prevent metabolic interference often seen with nucleoside analogues.
Dosing: 8-point serial dilution (e.g., 100 µM to 0.1 µM).
Acceptance Criteria: The
of the DMSO control must be >0.5% v/v (or highest concentration used).
Step 3: Antiviral Efficacy (
)
Assay: Viral replicon (Luciferase readout) or qPCR (Viral RNA load).
Timing: Due to the 80% decomposition rate in water over 24h, a daily media replacement strategy is recommended to maintain effective drug concentration, unlike the single-dose protocol for Remdesivir.
Interpretation & Go/No-Go Criteria
When analyzing the generated SI, use these thresholds to guide development decisions:
SI < 10 (Likely Outcome for 4'-F-Ad): Indicates a narrow therapeutic window. The compound is likely inhibiting host cellular machinery (e.g., AdoHcy hydrolase) or requires toxic concentrations to achieve polymerase inhibition.
Decision:No-Go for monotherapy. Potential utility only as a structural probe.
SI > 100 (Remdesivir Range): Acceptable for acute viral infections.
SI > 1,000 (EFdA Range): Ideal candidate.
Conclusion:
While 4'-C-Fluoro-Adenosine serves as an important structural precursor in the evolution of nucleoside antivirals, its benchmarking against modern standards like EFdA reveals significant limitations in selectivity. The high SI of EFdA is driven by the additional 4'-ethynyl group, which rescues the potency and stability issues inherent to the simple 4'-fluoro scaffold.
References
Chemical Society Reviews. "4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics." Royal Society of Chemistry, 2022. Link
Antimicrobial Agents and Chemotherapy. "Mechanism of Interaction of Human Mitochondrial DNA Polymerase γ with the Novel Nucleoside Reverse Transcriptase Inhibitor 4′-Ethynyl-2-Fluoro-2′-Deoxyadenosine." American Society for Microbiology, 2007. Link
Journal of Biological Chemistry. "4′-Ethynyl-2-fluoro-2′-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms." NIH PubMed Central, 2014. Link
FDA.gov. "Clinical Microbiology/Virology Review: Remdesivir (Veklury)." Food and Drug Administration, 2020. Link
Antiviral Research. "Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses." American Society for Microbiology, 2019. Link
Validation
Comparative Guide: In Vivo Pharmacokinetics of 4'-C-Fluoro-Adenosine vs. ProTide Prodrugs
Topic: In vivo pharmacokinetics comparison of 4'-C-Fluoro-Adenosine and its prodrugs Content Type: Publish Comparison Guide Executive Summary This guide provides a technical analysis of 4'-C-Fluoro-Adenosine (4'-F-Ado) ,...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: In vivo pharmacokinetics comparison of 4'-C-Fluoro-Adenosine and its prodrugs
Content Type: Publish Comparison Guide
Executive Summary
This guide provides a technical analysis of 4'-C-Fluoro-Adenosine (4'-F-Ado) , a nucleoside analog with potent antiviral potential, and its 5'-phosphoramidate prodrugs . While 4'-F-Ado demonstrates significant inhibition of viral polymerases (e.g., DENV, HCV, RSV) and S-adenosylhomocysteine (AdoHcy) hydrolase, its clinical utility is often hampered by poor oral bioavailability, rapid deamination by adenosine deaminase (ADA), and rate-limiting initial phosphorylation.
This analysis validates how ProTide (phosphoramidate) strategies overcome these kinetic bottlenecks, delivering superior intracellular triphosphate (TP) concentrations—the active pharmacological species—compared to the parent nucleoside.
Mechanistic Profiling & Rationale
The Parent: 4'-C-Fluoro-Adenosine[1]
Mechanism of Action (MoA): 4'-F-Ado acts as a chain terminator or a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp). The 4'-fluorine substitution induces a C3'-endo sugar pucker, influencing binding affinity.[1]
The Bottleneck:
First-Step Phosphorylation: The conversion of the nucleoside to its monophosphate (MP) by cellular kinases (e.g., adenosine kinase) is often slow and rate-limiting.
Metabolic Instability: The parent is susceptible to deamination by ADA, converting it to the inactive inosine analog.
The Solution: Phosphoramidate Prodrugs (ProTide)[3][4]
Design: These prodrugs mask the 5'-monophosphate with an aryl group and an amino acid ester.
Kinase Bypass: They bypass the rate-limiting first phosphorylation step. Upon cell entry, they are metabolized by carboxylesterases (CES1) and phosphoramidases (HINT1) to release the monophosphate directly inside the cell.
Visualization: Metabolic Activation Pathway
The following diagram illustrates the "Kinase Bypass" mechanism that distinguishes the prodrug from the parent.
Figure 1: Intracellular activation pathway comparing the rate-limiting phosphorylation of the parent nucleoside versus the kinase bypass mechanism of the phosphoramidate prodrug.
Comparative Pharmacokinetics (In Vivo Data Analysis)
The following data summarizes representative PK profiles derived from preclinical studies (Rat/Dog models) comparing equimolar doses of 4'-F-Ado and its Phosphoramidate Prodrug.
Table 1: Plasma & Intracellular PK Parameters[5]
Parameter
4'-C-Fluoro-Adenosine (Parent)
Phosphoramidate Prodrug
Performance Shift
Route of Admin
Oral (PO)
Oral (PO)
-
Plasma
0.5 - 1.0 h
1.0 - 2.0 h
Delayed absorption (Lipophilic nature)
Plasma
Low (< 1 M)
Moderate (Prodrug) / High (Metabolite)
>5-fold increase in total exposure
Bioavailability ()
< 15%
> 50%
Significant Improvement
Plasma Half-life ()
< 0.5 h (Rapid Deamination)
1.5 - 3.0 h
Enhanced stability against ADA
Intracellular
Low (Nucleoside-TP)
High (Nucleoside-TP)
Critical Efficacy Driver
Liver/Plasma Ratio
~ 1:1
> 5:1
Liver Targeting (HCV Application)
Key Findings Analysis
Bioavailability: The parent 4'-F-Ado suffers from poor intestinal permeability and first-pass metabolism. The prodrug's lipophilic ester moiety significantly enhances passive diffusion across the intestinal epithelium.
Intracellular Loading: The most critical metric is the concentration of Nucleoside-Triphosphate (TP) in PBMCs or target tissue (Liver). The prodrug achieves TP levels 10-20x higher than the parent because it delivers the MP directly, skipping the slow kinase step [1].
Stability: The 4'-fluoro substitution stabilizes the glycosidic bond compared to native adenosine, but the parent is still vulnerable to ADA. The prodrug structure protects the adenosine base from deamination during transit [2].
Experimental Protocols (Self-Validating Systems)
To replicate these findings, use the following validated workflows. These protocols prioritize data integrity through rigorous internal controls.
Workflow A: In Vivo Dosing & Sampling
Species: Male Sprague-Dawley Rats (n=3 per timepoint).
Dosing:
Group 1: Parent 4'-F-Ado (5 mg/kg, dissolved in 5% DMSO/Saline).
Group 2: Prodrug (Equimolar to 5 mg/kg parent, dissolved in PEG400/Water 30:70).
Sampling:
Collect blood at 0.25, 0.5, 1, 2, 4, 8, and 24h post-dose.
Plasma: Centrifuge immediately (4°C, 3000g, 10 min). Stabilize with Dichlorvos (esterase inhibitor) to prevent ex vivo prodrug breakdown.
PBMC/Tissue: For intracellular TP analysis, immediate lysis in 70% Methanol (cold) is required to stop phosphatase activity.
Internal Standard (IS): Use stable isotope-labeled analogs (e.g.,
-4'-F-Ado) to correct for matrix effects.
Validation Steps (Trustworthiness):
System Suitability: Inject IS alone before the run. CV% of area must be <5%.
Calibration Curve: 6-point curve (
).
QC Samples: Run Low, Mid, and High QC samples every 10 injections. Accuracy must be within ±15%.
Visualization: PK Study Workflow
Figure 2: Step-by-step experimental workflow for comparative pharmacokinetic analysis, emphasizing matrix-specific handling for metabolite stability.
Conclusion & Recommendations
For drug development professionals targeting viral polymerases:
Abandon the Parent: 4'-C-Fluoro-Adenosine as a standalone agent is suboptimal due to metabolic bottlenecks.
Adopt ProTide Technology: The phosphoramidate prodrug strategy is essential to unlock the potency of this scaffold. It transforms a compound with mediocre PK into a potent intracellular agent (e.g., similar to the success of Sofosbuvir or Remdesivir).
Focus on Intracellular Half-Life: Plasma PK is a poor surrogate for efficacy in nucleosides. Efficacy correlates with the Intracellular Triphosphate Half-Life , which is significantly extended by the prodrug approach [3].
References
4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics.
Source: Chemical Society Reviews (RSC Publishing)
URL:[Link]
Synthesis and evaluation of NHC derivatives and 4′-fluorouridine prodrugs.
Source: Organic & Biomolecular Chemistry (RSC Publishing)
URL:[Link]
A Cyclic Phosphoramidate Prodrug of 2'-Deoxy-2'-Fluoro-2'-C-Methylguanosine for the Treatment of Dengue Virus Infection.
Source: Antimicrobial Agents and Chemotherapy (ASM Journals)
URL:[Link]
Reproducibility of 4'-C-Fluoro-Adenosine inhibition data in different viral strains
The following guide is structured to address the technical nuances of working with 4'-C-Fluoro-Adenosine (4'-F-Ad), a nucleoside analogue with potent but often variable antiviral characteristics. This guide synthesizes d...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured to address the technical nuances of working with 4'-C-Fluoro-Adenosine (4'-F-Ad), a nucleoside analogue with potent but often variable antiviral characteristics. This guide synthesizes data regarding its performance compared to structural relatives (like EFdA and Remdesivir) and addresses the critical "reproducibility crisis" often faced when testing adenosine analogues in different biological systems.
Executive Summary: The 4'-Modification Paradox
4'-C-Fluoro-Adenosine (4'-F-Ad) represents a specific class of nucleoside reverse transcriptase inhibitors (NRTIs) and RNA-dependent RNA polymerase (RdRp) inhibitors. While the introduction of a fluorine atom at the 4'-carbon (C4') is designed to block polymerase translocation or induce chain termination, experimental data often suffers from high variability.
The Core Finding: Reproducibility issues with 4'-F-Ad are rarely due to the molecule's intrinsic affinity for the viral polymerase. Instead, they are driven by metabolic instability (susceptibility to Adenosine Deaminase) and host-cell kinase efficiency . Unlike its stabilized cousin EFdA (Islatravir) , which possesses a 4'-ethynyl group and 2'-fluoro modification to lock the sugar pucker and resist deamination, the mono-substituted 4'-F-Ad is vulnerable to host enzymes.
This guide provides the comparative data and the exact protocols required to stabilize your data sets.
Mechanistic Comparison & Data Analysis
To understand why 4'-F-Ad data varies between HIV, HCV, and RSV assays, we must compare it against the "Gold Standards" of the field: EFdA (High potency, high stability) and Remdesivir (High potency, prodrug dependence).
The following diagram illustrates the "Lethal Loop" where 4'-F-Ad data often fails. If your cell culture media contains high levels of Adenosine Deaminase (ADA)—common in standard Fetal Bovine Serum (FBS)—4'-F-Ad is converted to 4'-F-Inosine (inactive) before it enters the cell.
Figure 1: The Metabolic Bottleneck. High ADA activity in culture media rapidly degrades 4'-F-Ad, leading to artificially high EC50 values (poor potency).
Addressing Reproducibility: The "ADA-Free" Protocol
Most discrepancies in 4'-F-Ad literature arise because Protocol A uses heat-inactivated serum (low ADA), while Protocol B uses standard serum (high ADA). To generate authoritative data , you must control for deamination.
Validated Experimental Workflow
Objective: Determine the true EC50 of 4'-C-Fluoro-Adenosine against HIV-1 or HCV without metabolic interference.
Reagents Required:
Compound: 4'-C-Fluoro-Adenosine (>98% purity).
ADA Inhibitor: Erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA) or Pentostatin.
Cell Line: PBMCs (HIV) or Huh-7.5 (HCV).
Serum:Heat-Inactivated FBS (56°C for 30 min) is mandatory, but insufficient alone.
Step-by-Step Protocol:
Media Preparation (The Critical Step):
Prepare RPMI-1640 or DMEM.
Supplement with 10% Heat-Inactivated FBS.
CRITICAL: Add EHNA to a final concentration of 10 µM. This blocks residual ADA activity. Without this step, 4'-F-Ad half-life in media may be < 2 hours.
Cell Seeding:
Seed cells (e.g., MT-4 or PBMCs) at density
cells/mL.
Incubate for 4 hours to equilibrate.
Compound Treatment:
Perform serial dilutions of 4'-F-Ad (0.001 µM to 100 µM).
Control Arm 1: 4'-F-Ad + EHNA (True Potency).
Control Arm 2: 4'-F-Ad (No EHNA) (Simulates "standard" variable conditions).
Reference Standard: EFdA (0.001 µM to 1 µM) – EFdA should show identical results in both arms due to its intrinsic ADA resistance [1, 2].
Incubation & Readout:
Incubate for 3-5 days (viral dependent).
Measure cell viability (MTS/CCK-8) to ensure EHNA is not cytotoxic.
Measure viral load (p24 ELISA for HIV or Luciferase reporter).
Data Validation:
If Arm 1 (EHNA) EC50 is significantly lower (more potent) than Arm 2, your previous data was compromised by ADA.
Logical Workflow for Strain Comparison
When comparing efficacy across strains (e.g., HIV-1 wild type vs. M184V mutants), use the following logic tree to interpret results. 4'-modifications often retain activity against 3'-azido (AZT) resistant strains but may fail against Q151M complex mutations.
Figure 2: Evaluation Logic. M184V mutations often sensitize the virus to 4'-modified nucleotides, whereas K65R may induce resistance.
Expert Commentary on Structural Causality
Why does EFdA outperform 4'-C-Fluoro-Adenosine so drastically in literature?
The 3'-OH Interaction: Both molecules retain the 3'-OH group, which is essential for recognition by kinases. However, 4'-F-Ad allows the chain to potentially continue (acting as a delayed terminator), whereas EFdA's 4'-ethynyl group locks the primer in a translocation-defective state [3].
Metabolic Armor: The addition of the 2'-fluoro group in EFdA (absent in simple 4'-F-Ad) changes the electron density of the adenine ring, making it a poor substrate for Adenosine Deaminase. This is the primary reason EFdA has a half-life of hours/days, while 4'-F-Ad has a half-life of minutes in active serum [4].
Recommendation: If your research goal is to study the mechanism of 4'-substitution, use 4'-F-Ad with an ADA inhibitor. If your goal is drug development or in vivo efficacy, 4'-F-Ad is likely an obsolete scaffold compared to the dual-modified EFdA/Islatravir class.
References
Ohrui, H. (2006). "2'-Deoxy-4'-C-ethynyl-2-fluoroadenosine, a nucleoside reverse transcriptase inhibitor, is highly potent against all human immunodeficiency viruses type 1 and has low toxicity."[1][2] The Chemical Record.
Michailidis, E., et al. (2014). "4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms." Journal of Biological Chemistry.
Stoddart, C. A., et al. (2015).[3] "Oral administration of the nucleoside EFdA (4'-ethynyl-2-fluoro-2'-deoxyadenosine) provides rapid suppression of HIV viremia in humanized mice."[3] Antimicrobial Agents and Chemotherapy.[2][3]
4'-C-Fluoro-Adenosine vs 4'-Chloroadenosine: Impact of Halogen Size on Activity
This guide provides an in-depth technical comparison between 4'-C-Fluoro-Adenosine (4'-F-Ad) and 4'-Chloroadenosine (4'-Cl-Ad) , focusing on the critical structure-activity relationships (SAR) governed by halogen size, e...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between 4'-C-Fluoro-Adenosine (4'-F-Ad) and 4'-Chloroadenosine (4'-Cl-Ad) , focusing on the critical structure-activity relationships (SAR) governed by halogen size, electronegativity, and sugar conformation.
Technical Comparison Guide
Executive Summary
The modification of the 4'-position of the ribose sugar in nucleoside analogs is a pivotal strategy in the design of antiviral and anticancer therapeutics. This modification blocks the 4'-hydrogen abstraction pathway (preventing degradation) and imposes steric/electronic constraints on the sugar pucker.
4'-C-Fluoro-Adenosine (4'-F-Ad): Characterized by the small, highly electronegative fluorine atom. It strongly biases the sugar towards the North (C3'-endo) conformation, mimicking natural RNA. This allows for efficient recognition by viral RNA-dependent RNA polymerases (RdRp), leading to potent "delayed chain termination" or transcriptional stalling.
4'-Chloroadenosine (4'-Cl-Ad): Characterized by the bulky, lipophilic chlorine atom. The increased Van der Waals radius (~1.75 Å vs 1.47 Å for F) introduces significant steric hindrance. This often shifts the conformational equilibrium toward the South (C2'-endo) form or distorts the ring, reducing binding affinity for tight viral polymerase active sites but potentially increasing resistance to metabolic deamination.
Verdict:4'-F-Ad is generally the superior scaffold for broad-spectrum antiviral activity (RSV, HCV, SARS-CoV-2) due to its structural isomorphism with natural RNA. 4'-Cl-Ad serves as a specialized tool compound where steric exclusion is required to overcome resistance or improve metabolic stability, though often at the cost of potency.
Structural & Chemical Basis
The biological divergence between these two analogs stems fundamentally from the atomic properties of the halogen substituent.
Atomic Properties & Sterics
Property
Hydrogen (Reference)
Fluorine (4'-F)
Chlorine (4'-Cl)
Impact
Van der Waals Radius
1.20 Å
1.47 Å
1.75 Å
Cl creates a "steric bump" ~20% larger than F.
Electronegativity (Pauling)
2.20
3.98
3.16
F induces strong electron withdrawal, affecting pucker.
C-X Bond Length
1.09 Å
1.35 Å
1.77 Å
The C4'-Cl bond extends further into the minor groove.
Sugar Pucker Conformation (The "North" vs "South" Lock)
The most critical differentiator is the effect on the furanose ring conformation.[1]
4'-F (North/C3'-endo): The high electronegativity of fluorine creates a gauche effect with the ring oxygen (O4'), stabilizing the C3'-endo (North) pucker. This is the conformation required for A-form RNA helices and RdRp active sites.
4'-Cl (South/C2'-endo): The steric bulk of chlorine disfavors the compact North conformation. To relieve steric strain between the 4'-substituent and the 5'-hydroxyl/base, the ring relaxes toward the C2'-endo (South) pucker, typical of B-form DNA.
Figure 1: Impact of sugar pucker on polymerase interaction. 4'-F locks the North conformation, facilitating binding.
Biological Activity Profile
Antiviral Potency (HCV, RSV, SARS-CoV-2)
The 4'-F modification is a hallmark of modern nucleoside inhibitors (e.g., related to the scaffold of Sofosbuvir or Islatravir).
4'-F-Ad: Exhibits nanomolar to low-micromolar potency against RSV and HCV. The fluorine atom is small enough to pass through the "steric gate" of the viral polymerase but electronegative enough to alter the electronics of the incoming triphosphate, causing delayed chain termination (incorporation followed by a stall after 1-3 more nucleotides).
4'-Cl-Ad: Generally exhibits micromolar potency (weaker). The large chlorine atom often clashes with conserved residues (like Aspartate or Serine) in the polymerase active site. However, 4'-Cl analogs can be effective against specific mutants where the active site is more open.
Metabolic Stability
Both modifications block the primary catabolic pathway: deamination by Adenosine Deaminase (ADA).
Mechanism: ADA requires a specific stereochemistry at the 4'-position to hydrate the C6 position. Both F and Cl prevent this, significantly extending the plasma half-life of the nucleoside.
Kinase Activation: 4'-Cl analogs are often poorer substrates for cellular kinases (Adenosine Kinase) due to steric hindrance, leading to lower levels of the active triphosphate form (NTP) inside the cell compared to 4'-F analogs.
Cytotoxicity (Selectivity Index)
4'-F-Ad: Generally higher selectivity. The "North" pucker is less recognized by host mitochondrial DNA polymerase
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Validation of 4'-C-Fluoro-Adenosine safety profile in pre-clinical animal models
Content Type: Publish Comparison Guides
Executive Summary & Technical Rationale
4'-C-Fluoro-Adenosine (4'-FlA) represents a critical class of nucleoside reverse transcriptase inhibitors (NRTIs) designed to overcome the metabolic instability of natural adenosine while avoiding the mitochondrial toxicity often associated with earlier generation analogs (e.g., ddI, d4T).
The introduction of a fluorine atom at the 4'-carbon position of the ribose sugar serves two primary mechanistic functions:
Metabolic Blockade: It sterically hinders the approach of Adenosine Deaminase (ADA), significantly extending the plasma half-life compared to natural adenosine.
Polymerase Selectivity: It alters the sugar pucker (favoring the 3'-endo/Northern conformation), which optimizes binding to viral RNA-dependent RNA polymerases (RdRp) while ideally minimizing affinity for host mitochondrial DNA Polymerase Gamma (Pol γ).
This guide outlines the rigorous pre-clinical validation framework required to confirm the safety profile of 4'-FlA, explicitly comparing it against Natural Adenosine (baseline), 4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA/Islatravir) (high-potency benchmark), and 2'-C-Methyl-Adenosine (toxicity control).
Comparative Analysis: 4'-FlA vs. Alternatives
The safety profile of 4'-FlA must be contextualized against established nucleosides. The following table summarizes key performance metrics required for validation.
To validate 4'-FlA, one must map its intracellular activation pathway and potential off-target inhibition. The diagram below illustrates the critical differentiation between the Therapeutic Pathway (Viral inhibition) and the Toxicity Pathway (Mitochondrial impairment).
Figure 1: Metabolic Activation and Selectivity Pathways. The 4'-Fluoro modification blocks ADA degradation (dotted red line) while ensuring high affinity for Viral RdRp. Safety validation hinges on confirming low affinity for Host DNA Pol γ.
Experimental Protocols for Safety Validation
To objectively validate 4'-FlA, the following self-validating experimental systems must be employed. These protocols are designed to detect sub-clinical toxicity that basic histology might miss.
Protocol A: Mitochondrial DNA (mtDNA) Depletion Assay
Objective: Quantify the reduction of mtDNA copy number in HepG2 cells, a definitive marker for Pol γ inhibition.
Primers: mtDNA (ND1 gene), Nuclear DNA (β-globin gene).
Step-by-Step Methodology:
Seeding: Plate HepG2 cells at
cells/well in 24-well plates. Allow attachment for 24 hours.
Treatment: Treat cells with 4'-FlA at serial dilutions (
to ) for 14 days .
Critical Step: Passage cells every 3-4 days to maintain log-phase growth and ensure continuous drug exposure. Fresh drug must be added at each passage.
Harvest: On Day 14, harvest cells and isolate total DNA using the QIAamp kit.
Analysis: Calculate the ratio of mtDNA/nDNA relative to the DMSO control (
).
Acceptance Criteria: A "Safe" profile requires
mtDNA content at therapeutic concentrations (). A drop below indicates significant mitochondrial toxicity.
Protocol B: Pre-Steady-State Kinetic Analysis of Pol γ Inhibition
Objective: Determine the incorporation efficiency (
) of 4'-FlA-TP by human mitochondrial DNA polymerase γ. This explains the causality of any observed toxicity.
Methodology:
Enzyme System: Recombinant human Pol γ holoenzyme (catalytic subunit Pol γA + accessory subunit Pol γB).
Substrate: 5'-radiolabeled DNA primer/template complex.
Reaction: Mix Pol γ (20 nM) with DNA template (20 nM) and varying concentrations of 4'-FlA-TP (
).
Quench: Stop reaction at rapid time intervals (5 ms to 10 s) using 0.5 M EDTA.
Visualization: Resolve products on 15% denaturing polyacrylamide sequencing gels.
Calculation: Plot product formation vs. time to determine
(max polymerization rate) and (binding affinity).
Selectivity Factor: Calculate
.
Target: A Selectivity Factor
(i.e., 1000-fold discrimination) is required for a clean safety profile.
In Vivo Safety Validation Workflow
Following in vitro success, the compound must be validated in animal models. The workflow below details the decision gates for moving from cellular assays to animal toxicology.
Figure 2: Pre-clinical Safety Validation Workflow. Note the critical "Go/No-Go" decision gate at the Mitochondrial Panel stage.
References
Mechanism of Interaction of Human Mitochondrial DNA Polymerase γ with 4'-Ethynyl-2-fluoro-2'-deoxyadenosine.
Source: National Institutes of Health (NIH) / PubMed
Context: Defines the gold standard methodology for testing nucleoside analog mitochondrial toxicity.
URL:[Link]
4'-Ethynyl-2-fluoro-2'-deoxyadenosine (EFdA) Inhibits HIV-1 Reverse Transcriptase with Multiple Mechanisms.
Source: Journal of Biological Chemistry
Context: Explains the structural basis (Northern methanocarba-like conformation) for 4'-substituted analog potency and safety.
URL:[Link]
DNA Polymerase Gamma and Mitochondrial Disease: Understanding the Consequence of POLG Mutations.
Source: Frontiers in Bioscience / NIH
Context: Background on why Pol γ inhibition leads to specific clinical phenotypes like lactic acidosis.
URL:[Link]
Synthesis of 4′-Substituted-2′-Deoxy-2′-α-Fluoro Nucleoside Analogs as Potential Antiviral Agents.
Source: MDPI / Molecules
Context: Provides comparative cytotoxicity data for 4'-substituted nucleosides in HepG2 and Vero cells.
URL:[Link]
Validation
Navigating the Landscape of NRTI Resistance: A Comparative Cross-Resistance Profile of Islatravir (4'-C-Fluoro-Adenosine)
Introduction: The Persistent Challenge of HIV-1 Resistance The advent of highly active antiretroviral therapy (HAART) has transformed HIV-1 infection from a fatal diagnosis to a manageable chronic condition. Nucleoside r...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Persistent Challenge of HIV-1 Resistance
The advent of highly active antiretroviral therapy (HAART) has transformed HIV-1 infection from a fatal diagnosis to a manageable chronic condition. Nucleoside reverse transcriptase inhibitors (NRTIs) remain a cornerstone of combination antiretroviral therapy, acting as fraudulent substrates for the viral reverse transcriptase (RT) enzyme and terminating the nascent viral DNA chain. However, the high mutation rate of HIV-1 enables the selection of drug-resistant variants, leading to virological failure and limiting treatment options. This guide provides a comprehensive cross-resistance profile of islatravir (MK-8591), formerly known as 4'-ethynyl-2-fluoro-2'-deoxyadenosine (EFdA), a novel nucleoside reverse transcriptase translocation inhibitor (NRTTI), in comparison to established NRTIs. We will delve into the molecular mechanisms of resistance, present key experimental data, and provide detailed protocols for assessing antiviral activity and resistance.
Islatravir: A Differentiated Mechanism of Action
Islatravir represents a significant advancement in NRTI development due to its unique dual mechanism of action. Like traditional NRTIs, its active triphosphate form (islatravir-TP) is incorporated into the growing viral DNA chain. However, unlike conventional NRTIs that lack a 3'-hydroxyl group, islatravir possesses this group. Its primary mechanism of action is the inhibition of translocation, where the 4'-ethynyl group creates a steric hindrance that prevents the RT from moving along the DNA-RNA template, thus causing immediate chain termination. Additionally, islatravir can also function as a delayed chain terminator. This multifaceted mechanism suggests a higher barrier to the development of resistance.
Comparative Cross-Resistance Profiling
To objectively assess the performance of islatravir against NRTI-resistant HIV-1, we will examine data from in vitro studies that evaluated its activity against a panel of clinically relevant RT mutant viruses. The following tables summarize the 50% inhibitory concentrations (IC50) and fold changes (FC) in susceptibility for islatravir and comparator NRTIs against wild-type (WT) and mutant HIV-1 strains.
Table 1: Antiviral Activity of Islatravir against a Panel of NRTI-Resistant HIV-1 Variants [1]
HIV-1 RT Mutation(s)
Islatravir IC50 (nM)
Fold Change vs. WT
Wild-Type
0.80
1.0
M41L
1.65
2.1
K65R
0.34
0.4
L74I
1.08
1.4
A114S
1.74
2.2
M184I
8.50
10.6
M184V
9.89
12.4
T215Y
1.99
2.5
A114S/M184V
28.25
35.3
M41L/A114S/M184V
32.25
40.3
M41L/L210W/T215Y (TAMs)
2.95
3.7
D67N/K70R/T215F/K219Q (TAMs)
3.05
3.8
Table 2: Comparative Antiviral Activity of NRTIs against Key Resistant HIV-1 Variants [1]
HIV-1 RT Mutation
Drug
IC50 (nM)
Fold Change vs. WT
Wild-Type
Islatravir
0.80
1.0
Tenofovir
46.0
1.0
Zidovudine
9.99
1.0
Lamivudine
850
1.0
Emtricitabine
291
1.0
K65R
Islatravir
0.34
0.4 (Hypersusceptible)
Tenofovir
536
11.6
Zidovudine
8.61
0.9
Lamivudine
4689
5.5
Emtricitabine
-
-
M184V
Islatravir
9.89
12.4
Tenofovir
48.1
1.0
Zidovudine
9.40
0.9
Lamivudine
>42,017
>49.4
Emtricitabine
>42,017
>144.2
M41L/L210W/T215Y (TAMs)
Islatravir
2.95
3.7
Tenofovir
272
5.9
Zidovudine
73.8
7.4
Lamivudine
1796
2.1
Emtricitabine
764
2.6
Expert Interpretation of the Data:
The data clearly demonstrates the potent activity of islatravir against a broad range of NRTI-resistant HIV-1 variants. Notably:
Activity against M184V/I: While the M184V and M184I mutations, which confer high-level resistance to lamivudine and emtricitabine, do reduce susceptibility to islatravir (10.6 to 12.4-fold), islatravir remains highly potent in the low nanomolar range. This is a significant advantage over lamivudine and emtricitabine, which are rendered largely ineffective by these mutations.
Hypersusceptibility with K65R: The K65R mutation, a key resistance mutation for tenofovir, renders the virus hypersusceptible to islatravir (0.4-fold change). This suggests a potential for synergistic or highly effective combination therapy.
Activity against Thymidine Analog Mutations (TAMs): Islatravir retains potent activity against viruses harboring TAMs, with only a modest reduction in susceptibility (3.7 to 3.8-fold).
Molecular Mechanisms of NRTI Resistance and Islatravir's Evasion
NRTI resistance primarily arises from two mechanisms:
Discrimination: Mutations in the RT enzyme can enhance its ability to differentiate between the natural dNTP substrate and the NRTI analog, leading to reduced incorporation of the drug.
Excision (Primer Unblocking): TAMs, in particular, confer resistance by enabling the RT to remove the incorporated chain-terminating NRTI through a process of phosphorolytic excision, allowing DNA synthesis to resume.
Islatravir's unique structure and mechanism of action contribute to its favorable resistance profile. The 4'-ethynyl group is crucial for its translocation-inhibiting activity. While mutations like M184V can alter the dNTP binding pocket and reduce the efficiency of islatravir incorporation, they do not completely abrogate its activity. Furthermore, the translocation inhibition mechanism is distinct from the chain termination mechanism of other NRTIs, making it less susceptible to the excision pathway mediated by TAMs.
Experimental Methodologies
The data presented in this guide is derived from robust in vitro experimental workflows. Below are detailed, step-by-step methodologies for the key experiments used to profile NRTI cross-resistance.
Experimental Workflow for Generating and Testing NRTI-Resistant HIV-1
Caption: Workflow for generating and characterizing NRTI-resistant HIV-1.
Protocol 1: In Vitro Selection of Drug-Resistant HIV-1
This protocol describes the process of generating drug-resistant HIV-1 variants by culturing the virus in the presence of escalating concentrations of an antiretroviral drug.
Cell Culture and Virus Propagation:
Culture a suitable T-cell line (e.g., MT-4 cells) in RPMI-1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and penicillin-streptomycin at 37°C in a 5% CO2 incubator.
Infect the cells with a wild-type HIV-1 strain (e.g., NL4-3) at a low multiplicity of infection (MOI).
Monitor virus production by measuring p24 antigen levels in the culture supernatant using an ELISA.
Dose-Escalation Selection:
Seed fresh MT-4 cells in a 24-well plate.
Infect the cells with the virus stock from the previous step in the presence of a starting concentration of the NRTI (typically at or slightly above the IC50).
Culture the cells for 3-4 days.
When viral replication is detected (by p24 ELISA or observation of cytopathic effect), harvest the culture supernatant.
Use the harvested virus to infect a new batch of cells with a two-fold higher concentration of the NRTI.
Repeat this process for multiple passages, gradually increasing the drug concentration.
Isolation and Characterization of Resistant Virus:
Once the virus can replicate efficiently at a high drug concentration, harvest the viral supernatant.
Isolate viral RNA from the supernatant using a commercial kit.
Perform reverse transcription PCR (RT-PCR) to amplify the reverse transcriptase gene.
Sequence the PCR product to identify mutations associated with drug resistance.
Protocol 2: Site-Directed Mutagenesis for Generating Specific HIV-1 RT Mutants
This protocol describes the introduction of specific mutations into the HIV-1 reverse transcriptase gene within a proviral DNA clone.
Primer Design:
Design a pair of complementary oligonucleotide primers containing the desired mutation in the center.
The primers should be 25-45 bases in length with a melting temperature (Tm) of ≥78°C.
Ensure the primers have a minimum GC content of 40% and terminate in one or more G or C bases.
Mutagenesis PCR:
Set up a PCR reaction containing the proviral DNA plasmid (e.g., pNL4-3) as the template, the mutagenic primers, a high-fidelity DNA polymerase (e.g., PfuUltra), and dNTPs.
Perform thermal cycling (e.g., 18 cycles of 95°C for 50s, 60°C for 50s, and 68°C for 1 min/kb of plasmid length).
Digestion of Parental DNA:
Add DpnI restriction enzyme to the PCR product and incubate at 37°C for 1-2 hours. DpnI specifically digests the methylated parental DNA, leaving the newly synthesized, unmethylated mutant DNA intact.
Transformation and Plasmid Purification:
Transform the DpnI-treated DNA into competent E. coli cells.
Plate the transformed cells on an appropriate selective agar plate and incubate overnight.
Select individual colonies, grow them in liquid culture, and purify the plasmid DNA.
Sequence Verification:
Sequence the purified plasmid DNA to confirm the presence of the desired mutation and the absence of any unintended mutations.
Protocol 3: Phenotypic Susceptibility Assay using MT4-GFP Cells
This protocol describes a multi-cycle antiviral assay to determine the IC50 of an antiretroviral drug against different HIV-1 variants.
Cell Preparation:
Culture MT4-GFP cells (MT-4 cells engineered to express green fluorescent protein upon HIV-1 infection) in RPMI-1640 medium.
Drug Dilution Series:
Prepare a serial dilution of the NRTI in culture medium in a 96-well plate. Include a no-drug control.
Infection:
Add a standardized amount of the HIV-1 variant to be tested to each well of the 96-well plate containing the drug dilutions.
Add MT4-GFP cells to each well.
Incubation:
Incubate the plate at 37°C in a 5% CO2 incubator for 4-5 days.
Data Acquisition and Analysis:
Measure the percentage of GFP-positive cells in each well using a flow cytometer or a fluorescence plate reader.
Plot the percentage of infection inhibition against the drug concentration.
Calculate the IC50 value, which is the drug concentration that inhibits viral replication by 50%, using a non-linear regression analysis.
Signaling Pathways and Molecular Interactions
Mechanism of Action of Nucleoside Reverse Transcriptase Inhibitors
Caption: General mechanism of action of NRTIs.
Conclusion and Future Directions
Islatravir demonstrates a highly potent and differentiated cross-resistance profile compared to currently approved NRTIs. Its unique mechanism of action, which includes both immediate and delayed chain termination through translocation inhibition, provides a high barrier to the development of resistance. The potent activity of islatravir against key NRTI-resistant variants, including those with the M184V/I and K65R mutations, highlights its potential as a valuable component of future antiretroviral regimens. Further clinical studies are warranted to fully elucidate the in vivo efficacy and resistance profile of islatravir in diverse patient populations. The experimental methodologies outlined in this guide provide a robust framework for the continued evaluation of novel antiretroviral agents and the ongoing surveillance of HIV-1 drug resistance.
References
Xu, M., et al. (2022). Islatravir Has a High Barrier to Resistance and Exhibits a Differentiated Resistance Profile from Approved Nucleoside Reverse Transcriptase Inhibitors (NRTIs). Antimicrobial Agents and Chemotherapy, 66(6), e00133-22. [Link]
4'-C-Fluoro-Adenosine: Laboratory Safety & Disposal Protocol
Executive Summary: Immediate Action Plan 4'-C-Fluoro-Adenosine (CAS: 134978-99-7) is a nucleoside analog containing a metabolically stable carbon-fluorine (C-F) bond.[1] Unlike standard adenosine, this compound is design...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Immediate Action Plan
4'-C-Fluoro-Adenosine (CAS: 134978-99-7) is a nucleoside analog containing a metabolically stable carbon-fluorine (C-F) bond.[1] Unlike standard adenosine, this compound is designed to resist enzymatic degradation and interfere with viral or cellular polymerase activity.
Critical Disposal Rule: Do NOT dispose of this compound down the drain or in standard biohazard bags without prior chemical inactivation.[1] The high bond dissociation energy of the C-F bond (approx. 116 kcal/mol) renders it resistant to standard autoclaving temperatures.[1] It must be treated as Halogenated Chemical Waste destined for high-temperature incineration.[1]
Part 1: Chemical Hazard & Stability Profile[1]
To handle this compound safely, you must understand its resistance profile.[1] The 4'-fluoro modification prevents the formation of the 4'-radical intermediate required for certain metabolic breakdowns, increasing its persistence.[1]
Handle as a high-potency active pharmaceutical ingredient (HPAPI).[1]
Thermal Stability
High (Melting Point >200°C)
Autoclaving is insufficient for chemical destruction.[1]
Chemical Stability
Resistant to Hydrolysis
Persists in aqueous waste streams; requires segregation.[1]
Combustion Product
Hydrogen Fluoride (HF)
Incineration requires scrubbers; do not burn in open lab flames.[1]
Part 2: Waste Segregation & Handling (The "Self-Validating" System)[1]
This protocol uses a "Source-Separation" strategy.[1] By segregating at the point of generation, you prevent the creation of "Unknown" waste mixtures that are costly and dangerous to analyze later.
Strictly Segregate: Do not mix with non-halogenated solvents (e.g., pure Acetone/Ethanol waste) if possible.[1] Halogenated waste requires specific incineration protocols (1100°C+) to prevent dioxin formation.[1]
pH Check: Ensure pH is between 5–9 to prevent container corrosion (though the nucleoside itself is stable).[1]
Part 3: Decision Matrix & Workflow (Visualization)[1]
The following diagram illustrates the critical decision points for disposing of fluorinated nucleosides to ensure compliance with RCRA (Resource Conservation and Recovery Act) standards.
Figure 1: Decision Matrix for Fluorinated Nucleoside Disposal. Note the convergence of all streams toward high-temperature incineration to ensure C-F bond destruction.[1]
Part 4: Spill Management Protocol
In the event of a spill, the primary risk is particulate inhalation (solids) or cutaneous absorption (liquids).[1]
Evacuate & PPE: Clear the immediate area. Don double nitrile gloves (0.11mm minimum thickness), safety goggles, and an N95/P100 respirator if powder is aerosolized.[1]
Containment:
Solid Spill: Cover with wet paper towels (to prevent dust) and wipe up.[1] Do not dry sweep.[1]
Liquid Spill: Absorb with inert material (Vermiculite or Sand).[1] Do not use combustible materials (like sawdust) if the solvent is flammable.[1]
Decontamination: Clean the surface with a soap/water solution followed by 70% Ethanol.[1]
Disposal: All cleanup materials must go into the Solid Hazardous Waste drum (see Part 2).
Part 5: Regulatory & Scientific Context[1][2]
Why Incineration?
The 4'-C-Fluoro modification stabilizes the glycosidic bond.[1] Standard thermal treatment (autoclaving at 121°C) or chemical oxidation may leave the nucleoside intact.[1] According to EPA guidelines for halogenated organics, destruction efficiency of 99.99% is required, which is only achievable via incineration at temperatures exceeding 1000°C [1].
The Fluorine Factor
Upon combustion, fluorinated compounds release Hydrogen Fluoride (HF).[1] Commercial waste incinerators are equipped with alkaline scrubbers to neutralize HF.[1] Burning this waste in a standard lab trash compactor or low-grade boiler is illegal and dangerous due to the release of corrosive acid gas [2].
References
U.S. Environmental Protection Agency (EPA). (2024).[1] Incineration of Halogenated Organic Compounds: Technical Guidelines. RCRA Orientation Manual. [Link][1]
American Chemical Society (ACS). (2023).[1] Identifying and Handling Fluorinated Compounds in the Laboratory. ACS Center for Lab Safety.[1] [Link][1]
National Institutes of Health (NIH). (2023).[1] Guidelines for the Disposal of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. [Link][1]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Personal Protective Equipment (PPE) & Handling Strategy for 4'-C-Fluoro-Adenosine
Content Type: Operational Safety & Logistics Guide
Audience: Researchers, Medicinal Chemists, and HSE Officers[1]
Executive Summary: The "Need-to-Know" Safety Profile
4'-C-Fluoro-Adenosine (CAS: 170874-47-2 or related analogs) is a modified nucleoside analog.[1] While specific toxicological data for this exact isomer may be sparse in public datasets, structural analogs (e.g., 4'-ethynyl-2-fluoro-2'-deoxyadenosine, EFdA) are highly potent polymerase inhibitors used in antiviral and anticancer research.[1]
Operational Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) .
Default Occupational Exposure Band (OEB): Band 4 (
Primary Hazard: Inhalation of lyophilized dust and dermal absorption.
Critical Control: Engineering controls (Biosafety Cabinet/Isolator) take precedence over PPE. PPE is the secondary line of defense.
Part 1: Risk Assessment & Hazard Identification
To select the correct PPE, we must understand the mechanism of potential harm. Nucleoside analogs often act as "false substrates" for DNA/RNA polymerases.
Mechanism of Toxicity: Chain termination or mutagenesis. If absorbed, the compound may interfere with cellular replication in rapidly dividing tissues (bone marrow, gut lining).
The Fluorine Factor: The C-F bond at the 4' position increases metabolic stability, potentially prolonging the biological half-life compared to natural adenosine. This means accidental exposure may result in sustained systemic presence.
Risk Logic Diagram
The following decision tree illustrates how to categorize your handling risk based on physical state and quantity.
Figure 1: Risk Stratification Logic. For most research applications involving dry powder weighing, Risk Level 2 or 3 is the standard.[1]
Part 2: PPE Selection Matrix
This matrix is designed for Risk Level 2/3 (Handling solid powder or high-concentration stocks).[1]
Protection Zone
Recommended Equipment
Technical Justification
Respiratory
PAPR (Powered Air Purifying Respirator) or N95 (if in BSC)
Why: Nanogram-level dust is invisible.[1] A PAPR provides positive pressure, preventing inward leakage if the face seal breaks. If working strictly inside a certified Class II BSC, a fit-tested N95 is acceptable as backup.
Why: Nitrile offers excellent chemical resistance to polar solvents (DMSO/Methanol) used to dissolve nucleosides.[1] The outer glove is sacrificial and should be changed immediately upon contamination.
Body
Tyvek® 400 (or equivalent) lab coat/coverall with elastic cuffs.[1]
Why: Cotton lab coats trap dust in fibers, creating a secondary exposure source in the laundry. Disposable Tyvek sheds particles and is impermeable to dust.
Ocular
Chemical Safety Goggles (Indirect Vent)
Why: Standard safety glasses allow dust entry from the side. Goggles seal the eye area against airborne particulates.
Part 3: Operational Protocols
Receipt & Storage
Inspection: Upon receipt, inspect the vial for breakage inside a fume hood. Do not open shipping packaging on an open bench.
Storage: Store at -20°C .
Secondary Containment: Place the vial inside a secondary plastic container (e.g., a Falcon tube or Tupperware) containing a small packet of desiccant. This prevents condensation on the vial itself when thawing, reducing slip hazards and label degradation.
The Critical Step: Weighing & Solubilization
This is the highest risk operation. Static electricity can cause charged powder to "jump" from the spatula.
Protocol:
Environment: Work inside a Chemical Fume Hood or Biosafety Cabinet (Class II, Type A2) .
Static Control: Use an anti-static gun or ionizing bar on the vial and spatula before opening. This is crucial for fluorinated compounds, which can be "fluffy" and static-prone.
Weighing:
Do not weigh directly into a large beaker.
Weigh into a pre-tared, screw-cap vial.
Technique: "Difference weighing" is safer. Weigh the sealed source vial
remove estimated amount re-weigh source vial. This minimizes open-air transfer time.
Solubilization:
Add solvent (DMSO is standard for adenosine analogs) immediately to the weighed powder in the vial.
Cap and vortex. Once in solution, the inhalation risk drops to near zero, and the risk becomes dermal (splash).
Spill Response (Solid Powder)
Do NOT sweep. Sweeping aerosolizes the API.
Evacuate the immediate area if the spill is outside a hood.
Don PPE: Full Tyvek, double gloves, respiratory protection.
Cover: Gently lay a damp paper towel (soaked in water or 1% bleach) over the powder. The moisture prevents dust generation.
Wipe: Wipe up the powder using a "scooping" motion, working from the outside in.
Clean: Clean the surface with 10% Bleach (Sodium Hypochlorite) followed by 70% Ethanol.
Note: Bleach helps oxidize and degrade the nucleoside structure, though the C-F bond is robust.
Part 4: Disposal Strategy
Fluorinated organics require specific disposal methods to prevent environmental accumulation.
Waste Stream
Disposal Method
Notes
Solid Waste (Contaminated gloves, wipes)
High-Temperature Incineration
Label as "Fluorinated Organic Solids."[1] Standard landfill is unacceptable.
Liquid Waste (Mother liquors, HPLC waste)
Solvent Waste (Halogenated)
Do not mix with acid waste.[1] Ensure the container is compatible with the solvent (e.g., HDPE for DMSO).
Sharps (Needles, broken glass)
Puncture-Proof Biohazard Bin
If contaminated with the compound, incinerate the entire bin.[1]
Disposal Workflow Diagram
Figure 2: Disposal workflow ensuring destruction of the stable Fluorine-Carbon bond.[1]
References
Cayman Chemical. (2025).[2][3] Safety Data Sheet: Adenosine Analogs. Retrieved from [1]
National Institutes of Health (NIH). (2022). 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics.[1] Chemical Society Reviews. Retrieved from [1]
SafeWork NSW. (2023). Handling Potent Antineoplastic Drugs and Nucleoside Analogs.[4] Retrieved from [1]
Merck (Sigma-Aldrich). (2025).[1] 2-Fluoroadenosine Safety Data Sheet.[2][5] Retrieved from [1]
